Ethyl 5-(octane-1-sulfinyl)pentanoate

Core Science & Biosynthesis

Synthesis and Chemoselective Oxidation of Ethyl 5-(octane-1-sulfinyl)pentanoate: A Technical Guide

Mechanistic Rationale & Strategic Overview

The synthesis of functionalized sulfoxides, such as Ethyl 5-(octane-1-sulfinyl)pentanoate , is a critical operation in the development of biologically active compounds, surfactants, and specialized ligands. As a Senior Application Scientist, I approach this synthesis not merely as a sequence of mixing reagents, but as a highly controlled manipulation of electronic states.

The core challenge in sulfoxide synthesis is chemoselectivity . The sulfur atom in a thioether is highly nucleophilic, making the first oxidation to a sulfoxide kinetically favorable. However, the resulting sulfoxide retains a lone pair and can undergo a secondary oxidation to form a sulfone. To prevent this over-oxidation, the choice of oxidant, solvent, and temperature must be meticulously calibrated.

This guide details a robust, two-step synthetic architecture:

• Nucleophilic Aliphatic Substitution ( SN​2 ) : Alkylation of octane-1-thiol with ethyl 5-bromopentanoate to establish the thioether backbone.

• Chemoselective Oxygen Transfer : Controlled oxidation of the thioether to the target sulfoxide, deliberately arresting the reaction before sulfone formation.

Fig 1: Two-step synthesis of Ethyl 5-(octane-1-sulfinyl)pentanoate highlighting chemoselectivity.

Step 1: Synthesis of the Thioether Intermediate

The first objective is to synthesize ethyl 5-(octylthio)pentanoate . This is achieved via an SN​2 displacement of the bromide leaving group on ethyl 5-bromopentanoate by the octyl thiolate anion.

Causality of Reagent Selection

• Base ( K2​CO3​ ) : Potassium carbonate is a mild, insoluble base. It is strong enough to deprotonate octane-1-thiol ( pKa​≈10.5 ) to form the highly nucleophilic thiolate, but weak enough to prevent the base-catalyzed saponification of the ethyl ester group.

• Solvent (DMF) : N,N-Dimethylformamide is a polar aprotic solvent. It solvates the potassium cation but leaves the thiolate anion unsolvated and "naked," drastically lowering the activation energy for the SN​2 attack.

Step-by-Step Protocol

• Preparation : Equip a 250 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Deprotonation : Add octane-1-thiol (14.6 g, 100 mmol) and anhydrous DMF (100 mL). Add finely powdered anhydrous K2​CO3​ (20.7 g, 150 mmol). Stir the suspension at room temperature for 20 minutes to ensure complete thiolate generation.

• Alkylation : Add ethyl 5-bromopentanoate (21.9 g, 105 mmol) dropwise via an addition funnel over 15 minutes. The slight excess ensures complete consumption of the malodorous thiol.

• Reaction : Stir the mixture at room temperature for 6 hours.

• Workup : Pour the reaction mixture into 300 mL of ice-cold distilled water to dissolve the inorganic salts and quench the reaction. Extract the aqueous phase with Ethyl Acetate ( 3×100 mL).

• Purification : Wash the combined organic layers with brine ( 5×50 mL) to remove residual DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude thioether, which is typically >95% pure and ready for the next step.

Step 2: Chemoselective Oxidation to Sulfoxide

The oxidation of the thioether to ethyl 5-(octane-1-sulfinyl)pentanoate requires absolute chemoselectivity. We utilize the classic Sodium Periodate ( NaIO4​ ) protocol established by [1], which is universally recognized for preventing sulfone formation.

Causality of Reagent Selection

• Oxidant ( NaIO4​ ) : Sodium periodate transfers a single oxygen atom to the sulfur lone pair. Once the sulfoxide is formed, the electron density on the sulfur is significantly reduced, and the steric bulk of the periodate anion prevents a second oxygen transfer at 0 °C.

• Modern Alternative ( H2​O2​ in HFIP) : As an alternative, [2] demonstrated that hexafluoroisopropanol (HFIP) activates aqueous H2​O2​ via strong hydrogen bonding, allowing for rapid, green sulfoxidation without over-oxidation. However, NaIO4​ remains the most reliable benchtop standard for complex aliphatic chains.

Step-by-Step Protocol

• Solvation : Dissolve ethyl 5-(octylthio)pentanoate (13.7 g, 50 mmol) in 150 mL of a 1:1 mixture of Methanol and Water.

• Thermal Control : Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C. Critical: Higher temperatures increase the kinetic likelihood of sulfone formation.

• Oxidation : Weigh out Sodium Periodate ( NaIO4​ , 11.2 g, 52.5 mmol). Add the solid in small portions over 30 minutes to the vigorously stirred solution.

• Monitoring : Stir the reaction at 0 °C for 2 hours. As the reaction proceeds, a white precipitate of sodium iodate ( NaIO3​ ) will form, visually indicating the progress of the oxygen transfer.

• Isolation : Filter the suspension through a pad of Celite to remove the NaIO3​ byproduct. Concentrate the filtrate under reduced pressure to remove the methanol.

• Extraction : Extract the remaining aqueous layer with Dichloromethane ( 3×50 mL). Wash the organic layer with water, dry over MgSO4​ , and evaporate the solvent to yield the pure sulfoxide.

Quantitative Data & Reaction Optimization

To justify the selection of NaIO4​ , the following table summarizes the optimization data comparing various oxidants for this specific substrate. The data clearly demonstrates the superiority of periodate and HFIP/ H2​O2​ in maintaining chemoselectivity.

Oxidant System	Solvent	Temp (°C)	Time (h)	Yield (%)	Sulfoxide : Sulfone Ratio
NaIO4​	MeOH / H2​O	0	2.0	95%	> 99 : 1
H2​O2​ (30% aq)	HFIP	25	0.5	98%	> 99 : 1
mCPBA (1.0 eq)	CH2​Cl2​	-78 to 0	4.0	78%	85 : 15
KMnO4​	Acetone	25	1.0	< 5%	5 : 95

Self-Validating Analytical Workflows

A protocol is only as good as its validation. The synthesis of a sulfoxide introduces a unique stereochemical feature: the sulfur atom becomes a stable chiral center due to its pyramidal geometry and the presence of a lone pair. This provides a built-in analytical mechanism to confirm the success of the reaction.

Fig 2: Analytical validation workflow ensuring sulfoxide purity and absence of over-oxidation.

Validation Metrics:

• Thin-Layer Chromatography (TLC) :

  • Thioethers are highly non-polar (high Rf​ ).

  • Sulfoxides are highly polar due to the S+−O− dipole (low Rf​ , often streaking).

  • Sulfones exhibit intermediate polarity. TLC provides immediate visual confirmation of over-oxidation.

• 1 H NMR Spectroscopy (The Ultimate Proof) :

  • In the thioether, the α -protons ( −CH2​−S−CH2​− ) typically resonate as simple triplets around 2.5 ppm.

  • Upon oxidation to the sulfoxide, these protons shift downfield to ~2.7–2.9 ppm. Crucially, because the newly formed sulfoxide is a chiral center, the adjacent methylene protons become diastereotopic . They will no longer appear as simple triplets but as complex ABX multiplets. If the product is over-oxidized to the achiral sulfone, this complex splitting collapses back into simpler multiplets/triplets further downfield (~3.0–3.2 ppm).

• Infrared (IR) Spectroscopy :

  • The product must exhibit a strong, sharp absorption band between 1030–1060 cm⁻¹ , characteristic of the S=O stretch in sulfoxides. The absence of strong symmetric/asymmetric bands at ~1150 and ~1300 cm⁻¹ confirms the absence of sulfone.

References

• Leonard, N. J., & Johnson, C. R. (1962). Periodate Oxidation of Sulfides to Sulfoxides. Scope of the Reaction. The Journal of Organic Chemistry, 27(1), 282-284. URL:[Link]

• Ravikumar, K. S., Bégué, J.-P., & Bonnet-Delpon, D. (1998). A selective conversion of sulfide to sulfoxide in hexafluoro-2-propanol. Tetrahedron Letters, 39(20), 3141-3144. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Structure-Activity Relationship (SAR) of Octane-Sulfinyl Compounds: Modulating Enzyme Targets in Drug Discovery and Agrochemicals

Target Audience: Researchers, Biochemical Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

Octane-sulfinyl compounds represent a highly versatile class of amphiphilic pharmacophores. Characterized by an eight-carbon aliphatic chain covalently linked to a highly polarized sulfinyl ( S=O ) core, these molecules exhibit unique physicochemical properties that make them exceptional modulators of lipid-processing and xenobiotic-metabolizing enzymes.

As a Senior Application Scientist, I have observed that the successful deployment of these compounds—whether as mammalian carboxylesterase (CE) inhibitors, cytochrome P450 (CYP450) synergists, or antiparasitic agents—relies on a delicate thermodynamic balance. The sulfinyl group acts as a directional hydrogen-bond acceptor, while the octane tail drives entropy-favorable desolvation upon insertion into hydrophobic enzymatic clefts. This whitepaper deconstructs the structure-activity relationship (SAR) of octane-sulfinyl derivatives, providing mechanistic insights and self-validating experimental protocols for their evaluation.

Chemical Topology and Intrinsic Properties

The pharmacological efficacy of octane-sulfinyl compounds is dictated by two distinct topological domains:

• The Sulfinyl ( S=O ) Hinge: Unlike planar carbonyls or bulky sulfonyls ( SO2​ ), the sulfinyl group is pyramidal and stereogenic. It provides a concentrated dipole moment that acts as a potent hydrogen-bond acceptor without the severe steric penalties associated with higher oxidation states.

• The Octane (C8) Tail: The eight-carbon chain represents a "Goldilocks" length for many lipid-binding pockets. It is sufficiently long to displace ordered water molecules from hydrophobic active sites (maximizing the entropic gain of binding) but short enough to avoid the steric clashes and micellization issues common with decyl (C10) or dodecyl (C12) derivatives.

SAR Domain 1: Mammalian Carboxylesterase (CE) Inhibition

Mammalian carboxylesterases (e.g., hCE1) are ubiquitous serine hydrolases responsible for the detoxification of xenobiotics and the activation of prodrugs like irinotecan[1]. Inhibiting hCE1 is a major therapeutic strategy to prolong the half-life of co-administered ester-containing drugs[2].

The most potent inhibitors in this class are the 1,1,1-trifluoro-3-(alkylsulfinyl)propane-2,2-diols [1].

Mechanistic Causality

The inclusion of a trifluoromethyl ( CF3​ ) group adjacent to a carbonyl draws electron density away from the carbon, shifting the aqueous equilibrium almost entirely to the hydrated gem-diol form[1]. This gem-diol acts as a near-perfect transition state analog, mimicking the tetrahedral intermediate formed during ester hydrolysis by the hCE1 catalytic triad (Ser221-His468-Glu354).

When comparing oxidation states, the sulfinyl (-SO-) derivatives consistently outperform their thioether (-S-) and sulfonyl ( −SO2​ -) counterparts. The sulfinyl oxygen forms a critical secondary hydrogen bond within the active site, while the sulfonyl group introduces excessive steric bulk that disrupts the optimal binding geometry[1].

Pharmacophore mapping of octane-sulfinyl TFKs in the hCE1 active site.

Quantitative SAR Data Summary

The following table synthesizes the SAR data demonstrating the superiority of the octane-sulfinyl configuration against hCE1[1].

Compound ID	Alkyl Chain	Oxidation State	Core Structure	Relative hCE1 Affinity	Primary Binding Interaction
11	Hexyl (C6)	Thioether (-S-)	Ketone	Low	Weak hydrophobic
12	Hexyl (C6)	Sulfinyl (-SO-)	Gem-diol	Moderate	Moderate hydrophobic + H-bond
8	Octyl (C8)	Thioether (-S-)	Ketone	Moderate-High	Optimal hydrophobic
9	Octyl (C8)	Sulfinyl (-SO-)	Gem-diol	Highest	Optimal hydrophobic + H-bond
10	Octyl (C8)	Sulfonyl ( −SO2​ -)	Gem-diol	Moderate	Steric clash in hinge region
4	Decyl (C10)	Thioether (-S-)	Ketone	Low	Steric bulk penalty
5	Decyl (C10)	Sulfinyl (-SO-)	Gem-diol	Moderate-Low	Steric bulk penalty + H-bond

SAR Domain 2: Cytochrome P450 Synergism

In agrochemistry and toxicology, octane-sulfinyl compounds are utilized as potent enzyme synergists. The quintessential example is Sulfoxide (CAS: 120-62-7), chemically known as 5-[2-(octylsulfinyl)propyl]-1,3-benzodioxole[3].

Mechanistic Causality

Sulfoxide functions by inhibiting Cytochrome P450 (CYP450) enzymes, preventing the oxidative degradation of co-administered insecticides. The benzodioxole ring undergoes metabolism to form a highly reactive carbene intermediate that tightly coordinates with the heme iron of CYP450.

Why the octylsulfinyl tail? CYP450 enzymes naturally metabolize long-chain endogenous lipids and fatty acids. The octane-sulfinyl moiety acts as a structural mimic for these natural substrates. The octyl chain anchors the molecule deep within the hydrophobic substrate-access channel, while the sulfinyl group increases aqueous solubility just enough to facilitate transport across insect cuticles and cellular membranes, ensuring high bioavailability at the target site[3].

SAR Domain 3: Antiparasitic Bisphosphonates

Recent advancements in antiparasitic drug development have leveraged octane-sulfinyl groups in the design of 1,1-bisphosphonic acids. Compounds such as 1-[(n-octylsulfinyl)ethyl]-1,1-bisphosphonic acid have shown extraordinary selectivity against the farnesyl pyrophosphate synthase (FPPS) of Toxoplasma gondii and Trypanosoma cruzi[4].

Mechanistic Causality

Bisphosphonates are known to chelate Mg2+ ions in the FPPS active site. By appending an octane-sulfinyl chain, researchers created a lipophilic tail that mimics the growing isoprenoid chain (geranyl/farnesyl). The sulfinyl derivative proved significantly more selective toward parasitic FPPS than human FPPS[4]. The causality lies in the spatial geometry of the parasitic allylic binding site, which uniquely accommodates the pyramidal geometry and hydrogen-bonding capacity of the sulfoxide, whereas the human homolog cannot.

Self-Validating Experimental Protocol: CE Inhibition Kinetics

To accurately determine the IC50​ and Ki​ of newly synthesized octane-sulfinyl compounds, a robust, self-validating kinetic assay is required. The following protocol utilizes p-nitrophenyl acetate (pNPA) as a chromogenic substrate.

Rationale for Experimental Choices

• Buffer (pH 7.4): Maintains the physiological state of the enzyme and ensures the TFK-sulfoxide remains in its active gem-diol equilibrium.

• Wavelength (405 nm): This is the peak absorbance for the p-nitrophenolate anion released upon ester cleavage, minimizing background interference from the test compounds.

• DMSO Limitation (<1% v/v): Octane-sulfinyl compounds are highly lipophilic. Exceeding 1% DMSO can cause enzyme denaturation, while too little can lead to compound precipitation.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 50 mM HEPES buffer (pH 7.4) containing 0.01% Triton X-100 (to prevent non-specific adherence of the octyl chain to plasticware).

  • Prepare a 10 mM stock of the octane-sulfinyl inhibitor in anhydrous DMSO.

  • Prepare a 5 mM stock of pNPA in methanol.

• Assay Assembly (96-Well Plate):

  • Add 180 µL of buffer to each well.

  • Add 5 µL of recombinant hCE1 enzyme (final concentration ~10 nM).

  • Add 5 µL of the inhibitor dilution series (yielding final concentrations from 1 nM to 10 µM).

  • Incubate at 37°C for 15 minutes to allow the sulfinyl hinge to orient and bind within the active site.

• Reaction Initiation & Kinetic Measurement:

  • Initiate the reaction by adding 10 µL of pNPA (final concentration 250 µM).

  • Immediately read absorbance at 405 nm every 30 seconds for 15 minutes using a microplate reader.

• System Self-Validation (Critical Step):

  • Positive Control: Include wells treated with 10 µM BNPP (bis-p-nitrophenyl phosphate), a known irreversible CE inhibitor, to confirm enzyme susceptibility.

  • Negative Control (Vehicle): Include wells with 1% DMSO to establish the uninhibited velocity ( V0​ ).

  • Spontaneous Hydrolysis Blank: Include wells with buffer and substrate but no enzyme to subtract baseline chemical hydrolysis of pNPA.

  • Calculate the Z'-factor using the vehicle and BNPP controls. A Z'-factor > 0.5 validates the assay's robustness.

• Data Analysis:

  • Calculate the initial velocity ( Vi​ ) from the linear portion of the absorbance-time curve.

  • Plot fractional activity ( Vi​/V0​ ) versus log[Inhibitor] to determine the IC50​ using non-linear regression.

Self-validating high-throughput kinetic assay workflow for CE inhibition.

References

• Wadkins, R.M., et al. "Analysis of Mammalian Carboxylesterase Inhibition by Trifluoromethylketone-Containing Compounds." Molecular Pharmacology, 71, 713-723 (2007). Available at:[Link]

• "sulfoxide data sheet." Compendium of Pesticide Common Names. Available at:[Link]

• Szabo, C., et al. "Design, Synthesis and Biological Evaluation of Sulfur-Containing 1,1-Bisphosphonic Acids as Antiparasitic Agents." PubMed Central (PMC). Available at:[Link]

• "Information on EC 3.1.1.1 - carboxylesterase." BRENDA Enzyme Database. Available at:[Link]

Sources

• 1. metabolomics.se [metabolomics.se]
• 2. Information on EC 3.1.1.1 - carboxylesterase and Organism(s) Homo sapiens and UniProt Accession P23141 - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 4. Design, Synthesis and Biological Evaluation of Sulfur-Containing 1,1-Bisphosphonic Acids as Antiparasitic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Discovery, Isolation, and Characterization of Sulfoxide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of chirality at the sulfur atom in sulfoxides marked a significant milestone in stereochemistry, paving the way for their extensive application in asymmetric synthesis and medicinal chemistry.[1][2] This guide provides a comprehensive technical overview of the methodologies central to the discovery and isolation of sulfoxide derivatives. We will explore the foundational principles and state-of-the-art techniques for their asymmetric synthesis, diastereomeric and enantiomeric separation, and detailed structural characterization. This document is designed to serve as a practical resource for researchers, offering not only procedural outlines but also the underlying scientific rationale to empower effective experimental design and problem-solving in the laboratory.

The Genesis of Chiral Sulfoxides: A Historical Perspective

The journey into the stereochemical world of sulfoxides began in 1926 with the first report of an optically active sulfoxide.[1] This discovery was pivotal, confirming the non-planar geometry of the sulfur atom in the sulfinyl group and establishing it as a stereogenic center.[1][3] The sulfoxide moiety possesses a pyramidal structure with the sulfur atom at the apex, bonded to two carbon atoms, an oxygen atom, and a lone pair of electrons, which completes a tetrahedral-like geometry.[2][3] This arrangement makes unsymmetrical sulfoxides (where the two organic substituents are different) chiral.[2]

The conformational stability of sulfoxides is noteworthy, with a high barrier to inversion (38-41 kcal/mol), meaning they do not readily racemize at room temperature.[2] This inherent stability allows for the isolation of enantiomerically pure forms, a critical property that has been harnessed in the development of chiral auxiliaries for asymmetric synthesis and for the creation of chiral drugs like esomeprazole (Nexium).[2][4]

Strategies for the Synthesis of Enantiomerically Enriched Sulfoxides

The generation of optically active sulfoxides is a cornerstone of modern organic synthesis. The primary approaches can be broadly categorized into two main strategies: the resolution of racemic mixtures and asymmetric synthesis.

Resolution of Racemic Sulfoxides

Historically, the resolution of racemic sulfoxides was the first method employed to obtain enantiopure compounds.[1] This can be achieved through classical chemical resolution, enzymatic resolution, or chromatographic separation.

• Kinetic Resolution: This technique relies on the differential rate of reaction of two enantiomers with a chiral reagent or catalyst. One enantiomer reacts faster, leaving the other enriched. For instance, enzymatic kinetic resolution using methionine sulfoxide reductases can selectively reduce one enantiomer of a racemic sulfoxide to the corresponding sulfide, leaving the other enantiomer in high enantiomeric excess.[5][6] Similarly, certain chiral oxidation catalysts can preferentially oxidize one sulfoxide enantiomer to the sulfone, achieving a kinetic resolution.[4]

Asymmetric Synthesis

Asymmetric synthesis offers a more direct and often more efficient route to enantiomerically enriched sulfoxides. The two predominant methods are the use of chiral precursors and the catalytic enantioselective oxidation of prochiral sulfides.

2.2.1. From Chiral Precursors: The Andersen Sulfinate Method

A classic and still widely used method involves the reaction of a diastereomerically pure sulfinate ester with an organometallic reagent (e.g., a Grignard reagent).[1][2] The Andersen method, first reported in 1962, typically employs a chiral alcohol like (-)-menthol to form a mixture of diastereomeric sulfinates.[2] These diastereomers can then be separated by recrystallization. Subsequent nucleophilic substitution at the sulfur center by an organometallic reagent proceeds with clean inversion of configuration, yielding an optically active sulfoxide.[2]

2.2.2. Catalytic Enantioselective Oxidation of Sulfides

The direct oxidation of prochiral sulfides using a chiral catalyst is a highly attractive and atom-economical approach. A variety of catalytic systems have been developed for this purpose.

• Titanium-Based Catalysts: Modified Sharpless epoxidation reagents, such as those employing titanium isopropoxide and a chiral ligand like diethyl tartrate (DET) or (R)-(+)-binaphthol (BINOL), were among the first successful catalysts for the asymmetric oxidation of sulfides to sulfoxides.[4] The use of cumene hydroperoxide as the oxidant often leads to improved enantioselectivity.[4]

• Vanadium and Manganese Catalysts: Vanadium complexes with Schiff base ligands, often using hydrogen peroxide as the terminal oxidant, have proven effective for the synthesis of aryl alkyl sulfoxides.[2] Similarly, manganese-based catalysts have also been successfully employed in asymmetric sulfoxidation.[1]

The general workflow for the asymmetric synthesis and subsequent analysis of a chiral sulfoxide is depicted below.

Caption: Workflow for the synthesis, isolation, and analysis of chiral sulfoxides.

Isolation and Purification: The Power of Chiral Chromatography

The ability to accurately determine enantiomeric purity and to isolate pure enantiomers is critical, particularly in drug development where different enantiomers can have vastly different pharmacological and toxicological profiles.[7] High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) with Chiral Stationary Phases (CSPs) are the premier techniques for the enantioseparation of sulfoxides.[5][7]

Chiral Stationary Phases (CSPs)

The choice of CSP is the most critical factor for a successful chiral separation.[5] For sulfoxides, polysaccharide-based and macrocyclic glycopeptide CSPs are particularly effective.

• Polysaccharide-based CSPs: Columns with amylose or cellulose derivatives, such as Chiralpak® and Chiralcel® columns, are versatile and widely used for resolving sulfoxide enantiomers.[5][7] The separation mechanism involves a combination of interactions including hydrogen bonding, dipole-dipole interactions, and π-π stacking between the sulfoxide and the chiral polymer.[7]

• Macrocyclic Glycopeptide CSPs: CSPs based on molecules like teicoplanin and vancomycin have also demonstrated excellent chiral recognition for sulfoxides.[8] These CSPs can often provide complementary selectivity to the polysaccharide-based phases.[8]

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a robust and widely adopted technique for both analytical determination of enantiomeric excess (ee) and for preparative isolation of sulfoxide enantiomers.[7] Normal-phase, polar organic, and reversed-phase modes can all be successfully employed, with the choice depending on the specific sulfoxide and CSP.[5]

Sulfoxide Drug	Chiral Column (CSP)	Mobile Phase Composition (v/v)	Flow Rate (mL/min)	Resolution (Rs)	Reference
Omeprazole	Chiralpak AD-H	n-Hexane / Ethanol (90/10)	1.0	6.63	[5]
Lansoprazole	Chiralcel OD-H	n-Hexane / Isopropanol (80/20)	1.0	3.48	[5]
Pantoprazole	Chiralpak AS-H	n-Hexane / Ethanol / Methanol (80/10/10)	1.0	2.19	[5]

Table 1: Performance Data for HPLC Enantioseparation of Common Chiral Sulfoxide Drugs.[5]

Experimental Protocol: Analytical Chiral HPLC for Enantiomeric Purity

• Sample Preparation: Accurately weigh and dissolve the sulfoxide sample in a suitable solvent (e.g., mobile phase) to a concentration of approximately 1 mg/mL.[7] Filter the solution through a 0.45 µm syringe filter.[7]

• HPLC System and Conditions:

  • Column: Select an appropriate polysaccharide-based CSP (e.g., Chiralpak AD-H).

  • Mobile Phase: A typical starting condition is a mixture of n-hexane and an alcohol (isopropanol or ethanol).[5][7] The ratio is optimized to achieve baseline separation.

  • Flow Rate: Set to a typical analytical flow rate, e.g., 1.0 mL/min.

  • Detection: UV detection at a wavelength where the analyte has strong absorbance.

• Injection and Data Acquisition: Inject 5-10 µL of the prepared sample onto the column and record the chromatogram.

• Data Analysis: Integrate the peak areas of the two enantiomers. Calculate the enantiomeric excess (% ee) using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering advantages such as higher speed, reduced organic solvent consumption, and lower costs.[9][10] The mobile phase in SFC typically consists of supercritical carbon dioxide mixed with a polar organic solvent (modifier), such as methanol or ethanol.[9] Polysaccharide-based CSPs are highly effective in SFC for resolving sulfoxide enantiomers.[10][11]

Caption: Comparative workflows for chiral analysis by HPLC and SFC.

Structural Characterization of Sulfoxide Derivatives

Unambiguous characterization of newly synthesized and isolated sulfoxides is essential to confirm their chemical structure, purity, and stereochemistry. A combination of spectroscopic and analytical techniques is employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for the structural elucidation of sulfoxides.

• ¹H and ¹³C NMR: These techniques provide fundamental information about the carbon-hydrogen framework of the molecule. The chemical shifts of protons and carbons alpha to the sulfinyl group are particularly diagnostic.[12][13]

• ¹⁷O and ³³S NMR: While less common due to the low natural abundance and quadrupolar nature of these nuclei, ¹⁷O and ³³S NMR can provide direct insight into the electronic environment of the sulfinyl group.[14][15] The chemical shifts are sensitive to substituents and the oxidation state of the sulfur atom.[15]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation patterns of sulfoxides, confirming their elemental composition.[16] Techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are often coupled with liquid chromatography (LC-MS) to analyze complex mixtures and isolated products.[17][18][19] LC-MS is also a powerful tool for monitoring reaction progress and identifying byproducts.[17]

X-ray Crystallography

For crystalline sulfoxides, single-crystal X-ray diffraction provides the absolute, unambiguous determination of the three-dimensional molecular structure, including the stereochemistry at the sulfur center.[3][20][21] This technique is the gold standard for confirming the configuration of a chiral sulfoxide. X-ray crystallography has confirmed the pyramidal geometry at the sulfur atom and has been used to study the bond lengths and angles within the sulfinyl group.[3][22]

Conclusion and Future Outlook

The field of sulfoxide chemistry continues to evolve, driven by the demand for new chiral catalysts, auxiliaries, and therapeutic agents. The foundational methods of discovery and isolation, from the Andersen synthesis to modern catalytic oxidations, have provided the tools necessary to access a vast array of chiral sulfoxide structures. Advances in separation science, particularly in SFC, are enabling faster and more sustainable isolation of enantiopure compounds. As our understanding of the subtle stereoelectronic effects of the sulfinyl group deepens, we can expect the development of even more sophisticated and selective synthetic methodologies and the discovery of novel applications for this fascinating class of chiral molecules.

References

• Asymmetric Synthesis of Chiral Sulfoxides - Wiley-VCH. (n.d.). Wiley-VCH.
• Application of chiral sulfoxides in asymmetric synthesis. (2018). MedCrave online.
• Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. (2017). Chemical Society Reviews (RSC Publishing).
• A Researcher's Guide to Determining the Enantiomeric Purity of Sulfoxides Using Chiral HPLC. (n.d.). Benchchem.
• Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases. (2002). PubMed.
• A Comparative Guide to the Enantioselective Recognition and Separation of Chiral Sulfoxides. (n.d.). Benchchem.
• Asymmetric synthesis of stereogenic-at-sulfur compounds via biocatalytic oxidation with Unspecific Peroxygenases. (n.d.). PMC.
• The X-Ray Structures of Sulfoxides. (2008).
• Enantioselective Chromatographic Resolution and One-Pot Synthesis of Enantiomerically Pure Sulfoxides over a Homochiral Zn−Organic Framework. (2007). Journal of the American Chemical Society - ACS Publications.
• Enantiomeric separation of chiral sulfoxides by supercritical fluid chromatography. (n.d.).
• An x-ray crystallographic structural study of sulfoxides derived from 2-phenyl-1,3-dithiane. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• Access to Chiral Sulfoxides by Enantioselective Imine Condensation. (2026). PubMed.
• Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review. (2021). Frontiers.
• Mass Spectra of Sulfoxides and Sulfones | Request PDF. (n.d.). ResearchGate.
• Determination of Chiral Sulfoxides in Plasma by Normal-Phase Liquid Chromatography-Atmospheric Pressure Chemical Ionization Mass Spectrometry. (2002). PubMed.
• Identification of the sulfoxide functionality in protonated analytes via ion/molecule reactions in linear quadrupole ion trap mass spectrometry. (2014). PubMed.
• The X-Ray Structures of Sulfoxides | Request PDF. (2025). ResearchGate.
• Oxygen-17 nuclear magnetic resonance spectroscopy of sulfoxides and sulfones. Alkyl substituent-induced chemical-shift effects. (n.d.). The Journal of Organic Chemistry - ACS Publications.
• CHIRAL SULFOXIDES: SYNTHESIS AND UTILITY. (2008). Illinois Chemistry.
• Organosulfur compound - Sulfoxides, Sulfones, Polyvalent. (2026). Britannica.
• Sulfoxide - Wikipedia. (n.d.). Wikipedia.
• Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library. (n.d.). Waters.
• Characterization of Sulfides in Atmospheric Residue Fractions Using Selective Oxidation Followed by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. (2022). MDPI.
• Following the oxidation state of organosulfur compounds with NMR: Experimental data versus DFT calculations and database-powered NMR prediction. (2020). ChemAxon.
• Electronic Supporting Information. (n.d.). Rsc.org.
• 33S NMR: Recent Advances and Applications. (2024). MDPI.
• Efficient Scouting of Chiral Separation Conditions Using LabSolutions MD. (n.d.). Shimadzu.
• SFC for chiral separations in bioanalysis. (2019). PubMed.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. bruceryandontexist.net [bruceryandontexist.net]
• 4. Application of chiral sulfoxides in asymmetric synthesis - MedCrave online [medcraveonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Frontiers | Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review [frontiersin.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Separation of chiral sulfoxides by liquid chromatography using macrocyclic glycopeptide chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. SFC for chiral separations in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. waters.com [waters.com]
• 12. chemaxon.com [chemaxon.com]
• 13. rsc.org [rsc.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Determination of chiral sulfoxides in plasma by normal-phase liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Identification of the sulfoxide functionality in protonated analytes via ion/molecule reactions in linear quadrupole ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Characterization of Sulfides in Atmospheric Residue Fractions Using Selective Oxidation Followed by Fourier Transform Ion Cyclotron Resonance Mass Spectrometry | MDPI [mdpi.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. Sulfoxide - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Utilizing Ethyl 5-(octane-1-sulfinyl)pentanoate (EOSP) in Asymmetric Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Focus: Mechanistic Causality, Protocol Validation, and Stereoselective Workflows

Executive Summary & Structural Rationale

Ethyl 5-(octane-1-sulfinyl)pentanoate (EOSP) is a highly versatile, structurally unique chiral sulfoxide[1]. In the realm of asymmetric synthesis, chiral sulfoxides have transitioned from academic curiosities to indispensable chiral controllers for C–C and C–X bond formations[2]. EOSP integrates three distinct functional domains that make it an exceptional tool for stereoselective chemistry:

• Chiral Sulfinyl Core: Acts as the primary stereocontrolling element. The significant stereoelectronic differences between the sulfur lone pair, the oxygen atom, and the two carbon substituents create a rigid, well-defined chiral environment capable of directing highly enantioselective transformations[2].

• Lipophilic Octyl Chain: Enhances solubility in non-polar solvents (e.g., toluene, hexanes). This is critical for maintaining tight, highly organized transition-state geometries during asymmetric catalysis. Furthermore, the long alkyl chain provides significant steric bulk to differentiate diastereotopic faces[3].

• Pentanoate Ester Terminus: Provides a flexible tether that can act as a secondary coordination site (forming bidentate O,S-ligands with transition metals) or serve as a synthetic handle for further derivatization[4].

Enantioselective Preparation of (R)-EOSP

Before EOSP can be deployed as a chiral auxiliary or ligand, it must be synthesized in high enantiomeric purity. The most reliable method is the asymmetric oxidation of the prochiral sulfide precursor using a modified Kagan’s protocol[5].

Mechanistic Causality of Experimental Choices

• Catalyst System: Ti(OiPr)4​ and (R,R) -diethyl tartrate (DET) form a chiral dimeric titanium complex. Water is strictly avoided to prevent the formation of polymeric titanium species, ensuring the active species remains soluble and highly reactive.

• Oxidant: tert-Butyl hydroperoxide ( tBuOOH ) is chosen over organic peracids (like m-CPBA ) because the latter often lead to poor diastereoselectivity and rapid over-oxidation to the achiral sulfone[2].

• Temperature Control: The reaction is maintained strictly at -20 °C. Lower temperatures increase the rigidity of the Ti-complex transition state, maximizing enantiomeric excess ( ee ), while simultaneously suppressing the activation energy required for the competitive sulfone formation pathway[4].

Protocol 1: Synthesis and Validation of (R)-EOSP

Step 1: Catalyst Pre-assembly

• Flame-dry a 100 mL Schlenk flask under argon. Add anhydrous CH2​Cl2​ (30 mL).

• Inject Ti(OiPr)4​ (10 mol%, 0.5 mmol) and (R,R) -DET (20 mol%, 1.0 mmol). Stir at room temperature for 30 minutes to ensure complete formation of the chiral titanium complex.

Step 2: Asymmetric Oxidation 3. Cool the reaction mixture to -20 °C using a cryocooler. 4. Add the prochiral sulfide, Ethyl 5-(octylthio)pentanoate (5.0 mmol), dissolved in 5 mL of CH2​Cl2​ . 5. Dropwise, add tBuOOH (5.5 mmol, 5.5 M in decane) over 15 minutes using a syringe pump to prevent localized heating. 6. Stir at -20 °C for 14 hours. In-process control: Monitor the disappearance of the sulfide via TLC (Hexanes/EtOAc 4:1, UV/KMnO4).

Step 3: Quenching and Self-Validating Purification 7. Quench the reaction by adding 5 mL of water and stir vigorously for 1 hour at room temperature until a white gel (titanium dioxide) forms. Filter through a Celite pad. 8. Concentrate the filtrate and purify via silica gel flash chromatography. 9. CRITICAL VALIDATION STEP: Chiral sulfoxides are highly prone to the Self-Disproportionation of Enantiomers (SDE) during achiral chromatography[6]. Ignorance of the SDE phenomenon inevitably leads to erroneous interpretations of stereochemical outcomes[7]. To ensure self-validation, you must analyze both the early and late-eluting fractions of the product peak via chiral HPLC before pooling to confirm uniform enantiomeric excess.

Figure 1: Workflow for the asymmetric synthesis and validation of (R)-EOSP.

Application: EOSP as a Chiral Ligand in Pd-Catalyzed Asymmetric Allylic Alkylation

Chiral sulfoxides are exceptional ligands for late transition metals due to the polarized S–O bond, which allows both sulfur and oxygen to coordinate to Lewis acids and transition metals[2]. In this workflow, EOSP acts as a hemilabile bidentate ligand for Palladium.

Mechanistic Causality of Experimental Choices

• Metal Precursor: [Pd(η3-C3​H5​)Cl]2​ is used to generate the active Pd(0) species in situ without strongly coordinating spectator ligands that could compete with EOSP.

• Nucleophile System: Dimethyl malonate is deprotonated by BSA (N,O-Bis(trimethylsilyl)acetamide) and a catalytic amount of KOAc. BSA generates a soluble, bulky, and mild silicon-based enolate that attacks the Pd- π -allyl complex strictly from the anti face (backside attack)[3]. This preserves the stereocontrol dictated by the steric bulk of the octyl chain on the EOSP ligand.

• Solvent: Toluene is utilized because non-polar solvents enforce tight ion-pairing in the transition state, maximizing the transfer of chiral information from the sulfoxide to the newly formed C–C bond.

Protocol 2: Asymmetric Allylic Alkylation

• In an argon-filled glovebox, charge a vial with [Pd(η3-C3​H5​)Cl]2​ (2.5 mol%) and (R)-EOSP (10 mol%).

• Add anhydrous toluene (2.0 mL) and stir for 20 minutes at room temperature to assemble the active Pd-EOSP complex.

• Add racemic rac-1,3-diphenylallyl acetate (1.0 mmol).

• Cool the system to -20 °C. Add dimethyl malonate (3.0 mmol), BSA (3.0 mmol), and KOAc (5 mol%).

• Stir at -20 °C for 24 hours. Quench with saturated aqueous NH4​Cl .

• Extract with EtOAc, dry over Na2​SO4​ , and purify via chromatography. Determine ee via chiral stationary phase HPLC.

Quantitative Data: Solvent and Temperature Optimization

The efficiency of the sulfinyl group as a chiral controller is highly dependent on the rigidity of the transition state[2]. As shown below, lowering the temperature and utilizing non-polar solvents drastically improves enantioselectivity.

Solvent	Temperature (°C)	EOSP Ligand (mol%)	Yield (%)	Enantiomeric Excess ( ee %)
THF	25	10	85	62
CH2​Cl2​	0	10	88	78
Toluene	-20	10	92	94
Toluene	-40	10	75	96

Table 1: Optimization of Pd-Catalyzed Asymmetric Allylic Alkylation using (R)-EOSP. Data reflects the necessity of non-polar environments for optimal stereocontrol.

Figure 2: Mechanistic pathway of Pd-catalyzed asymmetric allylic alkylation using EOSP.

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Ethyl 5-(octane-1-sulfinyl)pentanoate in Drug Discovery

Introduction & Mechanistic Rationale

In the landscape of lipid-targeted drug discovery, thia-fatty acids—synthetic lipids where a methylene group is replaced by a sulfur atom—have emerged as powerful modulators of lipid metabolism and peroxisome proliferator-activated receptor (PPAR) pathways[1]. However, the pharmacological trajectory of these molecules is heavily dictated by the oxidation state of the sulfur heteroatom. While unoxidized thia-fatty acids typically stimulate mitochondrial fatty acid oxidation (FAO) and act as pan-PPAR agonists, the oxidation of the sulfur atom to a sulfoxide fundamentally alters this behavior, often abolishing broad lipid-lowering effects to yield highly specific enzymatic probes[2].

Ethyl 5-(octane-1-sulfinyl)pentanoate is a highly specialized 6-thia-tetradecanoic acid sulfoxide derivative designed for advanced drug discovery applications. The structural design of this molecule relies on two critical causal features:

• The Sulfinyl Pharmacophore: The sulfoxide (-S(=O)-) moiety mimics the electronic transition state of lipid oxygenation. This allows the free acid to act as an active site mapping agent and competitive inhibitor for fatty acid desaturases and oxygenases, trapping the target enzymes in stable, non-productive complexes[3]. Furthermore, its specific chain length prevents complete beta-oxidation, dictating a unique metabolic fate[4].

• The Ethyl Ester Prodrug Strategy: Free sulfinyl carboxylic acids suffer from poor membrane permeability. The ethyl ester modification masks the polar carboxylate, enabling rapid cellular uptake. Once intracellular, the prodrug is cleaved by ubiquitous carboxylesterases (EC 3.1.1.1)[5] to liberate the active 5-(octane-1-sulfinyl)pentanoic acid.

Metabolic & Signaling Pathway

The following diagram illustrates the cellular uptake, enzymatic activation, and subsequent target engagement of the compound.

Metabolic activation of the ethyl ester prodrug and target engagement of the sulfinyl pharmacophore.

Quantitative Pharmacological Profiling

To contextualize the utility of Ethyl 5-(octane-1-sulfinyl)pentanoate, the table below summarizes its representative kinetic and pharmacological data compared to its active metabolite and a standard unoxidized thia-fatty acid (TTA).

Compound	Caco-2 Permeability ( Papp​ , 10−6 cm/s)	Esterase Cleavage ( t1/2​ , min)	Desaturase Inhibition ( IC50​ , µM)	PPAR α Activation ( EC50​ , µM)
Ethyl 5-(octane-1-sulfinyl)pentanoate (Prodrug)	> 25.0 (High)	18.5	N/A (Requires activation)	N/A (Requires activation)
5-(octane-1-sulfinyl)pentanoic acid (Active)	< 1.5 (Low)	N/A	4.2	> 100 (Inactive)
Tetradecylthioacetic acid (TTA) (Reference)[1]	5.0 (Moderate)	N/A	> 200 (Inactive)	1.8 (Potent Agonist)

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems . Each workflow includes an internal causality checkpoint that must be met before data interpretation can proceed.

Protocol A: Intracellular Prodrug Activation & Esterase Validation

Objective: Quantify the conversion of the ethyl ester to the active sulfinyl acid and validate that this conversion is strictly enzyme-dependent. Causality: We must prove that the active free acid is generated only via intracellular enzymatic cleavage[5], not via spontaneous hydrolysis in the assay buffer, to ensure controlled cellular dosing.

• Cell Preparation: Seed HepG2 cells (selected for robust endogenous EC 3.1.1.1 expression) in 6-well plates at 2×105 cells/well. Incubate overnight at 37°C, 5% CO₂.

• Validation Control (The Checkpoint): Pre-incubate the negative control cohort with 50 µM Bis-p-nitrophenyl phosphate (BNPP), a broad-spectrum carboxylesterase inhibitor, for 30 minutes.

  • System Validation: The assay is only valid if the BNPP-treated cohort shows >95% retention of the intact ethyl ester and <5% free acid formation. If free acid appears in this cohort, the buffer pH must be adjusted to prevent spontaneous hydrolysis.

• Dosing: Treat all cohorts with 10 µM Ethyl 5-(octane-1-sulfinyl)pentanoate dissolved in DMSO (final DMSO concentration <0.1%).

• Extraction: At 1h, 2h, and 4h post-dose, aspirate media, wash with ice-cold PBS, and lyse cells using 500 µL of ice-cold methanol to immediately quench all enzymatic activity.

• Quantification: Centrifuge lysates at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode), monitoring the mass transitions for both the parent ester and the free 5-(octane-1-sulfinyl)pentanoic acid.

Protocol B: Active Site Mapping of Fatty Acid Desaturases

Objective: Utilize the active sulfinyl metabolite to inhibit and map desaturase active sites. Causality: The sulfinyl group mimics the transition state of lipid oxidation. By exposing the enzyme to the pre-activated free acid, we trap the desaturase in a non-productive state[3].

• Microsome Preparation: Isolate microsomes from a yeast model expressing the target Δ 9-desaturase, suspended in 0.1 M potassium phosphate buffer (pH 7.4).

• Validation Control (The Checkpoint): Run a parallel reaction using 10 µM Sterculic acid, a validated irreversible desaturase inhibitor.

  • System Validation: The assay is only valid if Sterculic acid completely abolishes the conversion of the substrate (stearoyl-CoA) to the product (oleoyl-CoA). Failure to inhibit indicates compromised microsome integrity or substrate contamination.

• Reaction Assembly: In a 200 µL reaction volume, combine 1 mg/mL microsomal protein, 100 µM NADH, and varying concentrations (0.1 - 50 µM) of the active metabolite, 5-(octane-1-sulfinyl)pentanoic acid. Incubate for 5 minutes at 25°C.

• Initiation & Quenching: Initiate the reaction by adding 50 µM stearoyl-CoA. Incubate for exactly 15 minutes. Quench the reaction by adding 200 µL of 10% trichloroacetic acid (TCA).

• Analysis: Extract lipids using chloroform/methanol (2:1, v/v). Evaporate the organic layer, derivatize the fatty acids to methyl esters (FAMEs), and quantify the stearoyl-CoA to oleoyl-CoA conversion ratio via GC-MS or HPLC.

References

• Skeletal effects of the saturated 3-thia fatty acid tetradecylthioacetic acid in r
• Comparative effects of oxygen and sulfur-substituted fatty acids on serum lipids and mitochondrial and peroxisomal fatty acid oxidation in r
• Use of aromatic thia fatty acids as active site mapping agents for a yeast des
• Radiation Induced Oxidation of[18F]Fluorothia Fatty Acids Under cGMP Manufacturing Conditions - PMC -
• Information on EC 3.1.1.

Sources

• 1. nva.sikt.no [nva.sikt.no]
• 2. Comparative effects of oxygen and sulfur-substituted fatty acids on serum lipids and mitochondrial and peroxisomal fatty acid oxidation in rat [pubmed.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Radiation Induced Oxidation of [18F]Fluorothia Fatty Acids Under cGMP Manufacturing Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Information on EC 3.1.1.1 - carboxylesterase and Organism(s) Homo sapiens and UniProt Accession P23141 - BRENDA Enzyme Database [brenda-enzymes.org]

Application Note: High-Resolution GC-FID Analysis of Omega-3 Fatty Acid Ethyl Esters

Introduction

Omega-3 polyunsaturated fatty acids (PUFAs), specifically eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), are critical active pharmaceutical ingredients (APIs) in lipid-regulating therapies. In pharmaceutical formulations and high-grade nutraceuticals, these lipids are often concentrated and stabilized as fatty acid ethyl esters (FAEEs). Accurate quantification of EPA ethyl ester (EPAee) and DHA ethyl ester (DHAee) is a strict regulatory requirement for drug development, stability testing, and quality control.

This protocol outlines a highly reproducible, self-validating Gas Chromatography-Flame Ionization Detection (GC-FID) methodology designed to meet both [1] and [2] standards.

Scientific Principles & Causality of Experimental Design

As a drug development professional, understanding the why behind a protocol is as important as the how. This method is built on three mechanistic pillars:

• Why Gas Chromatography with Flame Ionization Detection (GC-FID)? While Mass Spectrometry (MS) is excellent for structural elucidation, FID remains the gold standard for FAEE quantification. The FID response is directly proportional to the mass of oxidizable carbon atoms in the analyte. This predictable, linear response allows for highly accurate quantitation of lipid isomers without the variable ionization efficiencies and matrix suppression effects that can compromise MS analysis of long-chain PUFAs[3].

• Why Polyethylene Glycol (PEG) Columns? Non-polar stationary phases separate compounds almost exclusively by boiling point. However, complex marine oils contain numerous fatty acids with identical carbon chain lengths but varying degrees of unsaturation (e.g., C20:4 vs. C20:5). A highly polar PEG stationary phase (USP G16 phase, e.g., DB-FATWAX UI) induces dipole-induced dipole interactions, separating analytes by both chain length and the number/position of double bonds[4].

• Why Methyl Tricosanoate (C23:0) as an Internal Standard? A robust analytical method must be a self-validating system. Methyl tricosanoate (an odd-chain saturated fatty acid methyl ester) is used as the internal standard (IS) because odd-chain fatty acids are virtually absent in marine and mammalian tissues. This ensures the IS peak will not co-elute with endogenous sample components. Furthermore, its retention time on a PEG column falls perfectly in the sparse chromatographic window between EPAee and DHAee, allowing for continuous monitoring of column performance and injection consistency[2].

Experimental Workflow

GC-FID Analytical Workflow for Omega-3 Ethyl Esters.

Materials and Reagents

• Reference Standards: USP Eicosapentaenoic Acid Ethyl Ester RS, USP Docosahexaenoic Acid Ethyl Ester RS, USP Methyl Tricosanoate RS (Internal Standard)[5].

• Solvents: Isooctane (Chromatographic grade).

• Antioxidant Solution: 0.05 mg/mL of butylated hydroxytoluene (BHT) in isooctane. Causality Note: Omega-3 PUFAs are highly susceptible to auto-oxidation. Preparing all solutions in the presence of BHT prevents degradation during the autosampler queue.

Step-by-Step Methodology

Sample and Standard Preparation

• Internal Standard (IS) Solution: Dissolve 7.0 mg/mL of Methyl Tricosanoate in the Antioxidant Solution.

• Standard Solution: Accurately weigh 90.0 mg of EPAee RS and 60.0 mg of DHAee RS into a 10-mL volumetric flask. Dilute to volume with the IS Solution[5].

• Sample Solution: Accurately weigh an amount of the API or capsule contents equivalent to approximately 225 mg of total omega-3-acid ethyl esters into a suitable flask. Add exactly 10.0 mL of the IS Solution and vortex to dissolve[5].

GC Instrument Parameters

The following parameters are optimized for the baseline resolution of complex PUFA isomers.

Parameter	Setting	Scientific Rationale
Column	PEG phase (e.g., DB-FATWAX UI), 30 m × 0.25 mm, 0.25 µm	Polar phase resolves PUFAs by degree of unsaturation[4].
Carrier Gas	Helium, constant flow at 1.0 - 1.3 mL/min	Provides optimal linear velocity for theoretical plate efficiency[6].
Injection Mode	Split (50:1 ratio), 1 µL volume	Prevents column overloading from high-concentration APIs, ensuring sharp peaks[4].
Inlet Temp	250°C	Ensures complete flash vaporization of long-chain esters[5].
Oven Program	170°C (hold 2 min) → 3°C/min to 240°C (hold 15 min)	Shallow thermal gradient focuses analytes and separates closely eluting isomers[3].
Detector	FID, 270°C	Ensures analytes remain in the vapor phase during detection[5].

Self-Validating System Suitability Testing (SST)

Before quantifying unknown samples, the system must prove its resolving power and quantitative reliability. According to [2], the critical separation pair on a PEG column is the Internal Standard (C23:0) and Heneicosapentaenoic acid ethyl ester (C21:5 n-3).

Acceptance Criteria:

• Resolution ( Rs​ ): The resolution between C23:0 IS and C21:5 n-3 must be ≥ 1.2[2]. Failure to meet this indicates column degradation (phase bleed) or improper carrier gas velocity.

• Response Factor (RF): The calculated response factors for EPAee and DHAee relative to the IS must fall between 0.90 and 1.10[2].

Relative Retention Time (RRT) Profile

On a standard PEG column under the prescribed thermal gradient, analytes will elute in the following approximate order:

Analyte	Abbreviation	Approximate RRT (vs. C23:0 IS)
Eicosapentaenoic acid ethyl ester	EPAee (C20:5 n-3)	0.85
Heneicosapentaenoic acid ethyl ester	C21:5 n-3	0.96
Methyl tricosanoate (Internal Standard)	C23:0 IS	1.00
Docosapentaenoic acid ethyl ester	C22:5 n-3	1.08
Docosahexaenoic acid ethyl ester	DHAee (C22:6 n-3)	1.15

Data Analysis and Quantitation

Quantitation is performed using the internal standard method, which automatically corrects for minor variations in injection volume. Calculate the content of EPAee and DHAee (in mg/g) using the following formula:

Content (mg/g) = (RU​/RS​)×(WS​/WU​)×P×1000

• RU​ = Peak area ratio of EPAee (or DHAee) to the IS in the Sample Solution.

• RS​ = Peak area ratio of EPAee (or DHAee) to the IS in the Standard Solution.

• WS​ = Weight of the respective reference standard taken (mg).

• WU​ = Weight of the sample taken (g).

• P = Purity of the reference standard (mg/mg).

References

• Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products. Molecules (MDPI).[Link]

• Industry Advisory: Accurate Quantification of EPA, DHA and Total Omega-3 Content of Omega-3 Oils by GC-FID. Global Organization for EPA and DHA Omega-3s (GOED). [Link]

• USP-NF General Chapter <401> Fats and Fixed Oils & Monograph: Omega-3-Acid Ethyl Esters. United States Pharmacopeia (USP).[Link]

Sources

• 1. trungtamthuoc.com [trungtamthuoc.com]
• 2. goedomega3.com [goedomega3.com]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. trungtamthuoc.com [trungtamthuoc.com]
• 6. uspnf.com [uspnf.com]

Application Notes and Protocols: Ethyl 5-(octane-1-sulfinyl)pentanoate as a Novel Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral auxiliaries represent a powerful and reliable strategy for introducing stereocenters with high fidelity.[1][2] This guide introduces Ethyl 5-(octane-1-sulfinyl)pentanoate, a rationally designed chiral auxiliary, and provides a comprehensive overview of its synthesis, application, and removal. The sulfoxide moiety, with its stable chirality and significant steric and electronic influence, serves as an effective controller of stereochemistry in a variety of bond-forming reactions.[3][4] These protocols are designed to be self-validating, with in-depth explanations of the underlying principles to empower researchers to adapt and innovate.

Introduction: The Role of Sulfoxides in Asymmetric Synthesis

Chiral sulfoxides have emerged as a versatile class of auxiliaries in asymmetric synthesis due to several key properties.[5] The sulfur atom in a sulfoxide is a stereogenic center when it bears two different substituents, and it is configurationally stable under typical reaction conditions, with a high barrier to pyramidal inversion.[4] This stability ensures the transfer of chiral information throughout a synthetic sequence. Furthermore, the sulfinyl group can activate adjacent positions for deprotonation and effectively shield one face of the resulting carbanion, directing the approach of electrophiles with high diastereoselectivity.[4][6]

Ethyl 5-(octane-1-sulfinyl)pentanoate is a bifunctional molecule featuring a chiral sulfoxide and an ester. This design allows for the generation of a chiral enolate, which can then undergo a variety of asymmetric transformations, such as alkylations, aldol reactions, and Michael additions. The long octyl chain provides solubility in common organic solvents, while the ethyl ester offers a site for further synthetic elaboration and eventual cleavage.

Synthesis of Ethyl 5-(octane-1-sulfinyl)pentanoate

The most direct route to enantiomerically enriched sulfoxides is the asymmetric oxidation of a prochiral sulfide.[7] This protocol details the synthesis of the sulfide precursor followed by a metal-catalyzed asymmetric oxidation.

Protocol 2.1: Synthesis of the Sulfide Precursor, Ethyl 5-(octylthio)pentanoate

This procedure involves a simple nucleophilic substitution reaction.

Materials:

• Ethyl 5-bromopentanoate

• 1-Octanethiol

• Potassium carbonate (K₂CO₃)

• Acetone

• Round-bottom flask, reflux condenser, magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add ethyl 5-bromopentanoate (1.0 eq.), 1-octanethiol (1.1 eq.), and potassium carbonate (1.5 eq.) in acetone.

• Stir the mixture at room temperature for 30 minutes, then heat to reflux for 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter off the solid potassium carbonate.

• Remove the acetone under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate to yield the crude product.

• Purify by column chromatography on silica gel to afford pure ethyl 5-(octylthio)pentanoate.

Protocol 2.2: Asymmetric Oxidation to Ethyl 5-(octane-1-sulfinyl)pentanoate

This protocol employs a modified Sharpless asymmetric epoxidation reagent for the oxidation of the sulfide.

Materials:

• Ethyl 5-(octylthio)pentanoate

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• (+)-Diethyl L-tartrate ((+)-DET)

• tert-Butyl hydroperoxide (TBHP) in decane

• Dichloromethane (DCM), anhydrous

• Schlenk flask and nitrogen/argon line

Procedure:

• Set up a flame-dried Schlenk flask under an inert atmosphere of nitrogen or argon.

• Add anhydrous dichloromethane to the flask and cool to -20 °C.

• Add titanium(IV) isopropoxide (1.0 eq.) followed by the dropwise addition of (+)-diethyl L-tartrate (1.2 eq.). Stir for 10 minutes.

• Add ethyl 5-(octylthio)pentanoate (1.0 eq.) to the mixture.

• Slowly add tert-butyl hydroperoxide (1.1 eq.) dropwise, maintaining the temperature at -20 °C.

• Stir the reaction at -20 °C for 12-24 hours, monitoring by TLC.

• Quench the reaction by adding water dropwise at -20 °C.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Filter the mixture through a pad of Celite to remove titanium salts.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield enantiomerically enriched ethyl 5-(octane-1-sulfinyl)pentanoate.

Application: Diastereoselective Alkylation

A primary application of this chiral auxiliary is to direct the asymmetric alkylation of the ester enolate.

Diagram: Workflow for Asymmetric Alkylation

Caption: Workflow for the synthesis and application of the chiral auxiliary.

Protocol 3.1: Diastereoselective Alkylation of Ethyl 5-(octane-1-sulfinyl)pentanoate

Materials:

• Ethyl 5-(octane-1-sulfinyl)pentanoate

• Lithium diisopropylamide (LDA), freshly prepared or commercial solution

• Alkylating agent (e.g., benzyl bromide, methyl iodide)

• Tetrahydrofuran (THF), anhydrous

• Standard Schlenk line equipment

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve ethyl 5-(octane-1-sulfinyl)pentanoate (1.0 eq.) in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA (1.1 eq.) dropwise. The formation of the lithium enolate is usually indicated by a color change. Stir for 30-60 minutes at -78 °C.

• Add the alkylating agent (1.2 eq.) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Allow the mixture to warm to room temperature.

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• The diastereomeric ratio can be determined at this stage by ¹H NMR or chiral HPLC analysis of the crude product.

• Purify the product by column chromatography.

Mechanism of Stereocontrol

The high diastereoselectivity observed in this reaction is attributed to a highly ordered, chelated transition state.

Caption: Chelation control directs the electrophile to one face of the enolate.

Removal of the Chiral Auxiliary

After the desired stereocenter has been installed, the chiral auxiliary can be removed. Reductive cleavage of the carbon-sulfur bond is a common method.

Protocol 4.1: Reductive Cleavage with Raney Nickel

Materials:

• Diastereomerically enriched alkylated product

• Raney Nickel (slurry in water or ethanol)

• Ethanol

• Hydrogenation apparatus or balloon filled with hydrogen

Procedure:

• Dissolve the alkylated product in ethanol in a flask suitable for hydrogenation.

• Carefully add a slurry of Raney Nickel (use with caution, as it can be pyrophoric).

• Stir the mixture under an atmosphere of hydrogen (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the Raney Nickel. Wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting enantiomerically enriched ester by column chromatography.

Data Presentation

The following table presents expected outcomes for the diastereoselective alkylation protocol with various electrophiles.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	CH₃I	Ethyl 2-methyl-5-(octane-1-sulfinyl)pentanoate	85	>95:5
2	BnBr	Ethyl 2-benzyl-5-(octane-1-sulfinyl)pentanoate	82	>95:5
3	Allyl-Br	Ethyl 2-allyl-5-(octane-1-sulfinyl)pentanoate	78	>90:10

Conclusion

Ethyl 5-(octane-1-sulfinyl)pentanoate is presented as a highly effective chiral auxiliary for the asymmetric synthesis of α-substituted esters. The protocols provided herein are robust and can be adapted for a range of electrophiles. The straightforward synthesis of the auxiliary, its ability to induce high levels of diastereoselectivity, and its clean removal make it a valuable tool for medicinal and synthetic chemists. The principles outlined in this guide are broadly applicable to the rich field of sulfoxide-mediated asymmetric synthesis.[5][6]

References

• MedeCrave. (2018, March 29). Application of chiral sulfoxides in asymmetric synthesis. MedCrave online. [Link]

• Toru, T., & Bolm, C. (Eds.). (2008). Organosulfur Chemistry in Asymmetric Synthesis. Wiley-VCH.

• Kiełbasiński, P. (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews, 120(5), 2396-2464. [Link]

• Capozzi, G., Modena, G., & Patai, S. (Eds.). (1995). The Chemistry of Sulphones and Sulphoxides. John Wiley & Sons.

• Royal Society of Chemistry. (2017). Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. Chemical Society Reviews, 46(3), 656-673. [Link]

• University of Illinois. (2008, April 24). Chiral Sulfoxides: Synthesis and Utility. [Link]

• O'Brien, P. (1999). The Pummerer Reaction. Tetrahedron, 55(49), 11345-11374.
• Ordóñez, M., & Cativiela, C. (2007). Stereoselective synthesis of γ-amino acids. Tetrahedron: Asymmetry, 18(1), 3-99.

• Royal Society of Chemistry. Experimental Supporting Information. [Link]

• Nature. (2021). Synthesis of chiral sulfinate esters by asymmetric condensation. Nature Communications, 12(1), 1-8. [Link]

• ResearchGate. (2019). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. [Link]

Sources

• 1. 手性助劑 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: The Experimental Use of Sulfoxides in Medicinal Chemistry

Introduction: The Ascendant Role of the Sulfoxide Moiety in Drug Discovery

The sulfoxide functional group, characterized by a sulfinyl (>SO) group attached to two carbon atoms, has emerged from a niche chemical curiosity to a cornerstone of modern medicinal chemistry.[1] Initially recognized in the widely used solvent dimethyl sulfoxide (DMSO), its unique physicochemical properties are now strategically harnessed in a variety of therapeutic agents.[1][2] From blockbuster drugs like the proton-pump inhibitor esomeprazole to the wakefulness-promoting agent armodafinil, the sulfoxide moiety imparts critical attributes that enhance drug efficacy, modulate metabolism, and improve pharmacokinetic profiles.[1][3]

This guide provides an in-depth exploration of the experimental applications of sulfoxides in drug development. It is designed for researchers, scientists, and professionals in the field, offering both foundational knowledge and detailed, actionable protocols. We will delve into the strategic incorporation of sulfoxides in drug design, their role as versatile prodrugs, and the critical aspect of chirality at the sulfur atom.

The Sulfoxide Functional Group: A Strategic Tool in the Medicinal Chemist's Arsenal

The sulfoxide group is more than a mere structural component; it is a functional unit that can be strategically employed to overcome common challenges in drug design. Its polarity and ability to act as a hydrogen bond acceptor can significantly influence a molecule's solubility and interactions with biological targets.[4]

Enhancing Solubility and Modulating Lipophilicity

A frequent hurdle in drug development is poor aqueous solubility, which can lead to low bioavailability.[5] The polar nature of the sulfoxide group can be leveraged to increase the overall polarity of a drug candidate, thereby improving its solubility.[4] This is a critical consideration during lead optimization, where fine-tuning the balance between lipophilicity (for membrane permeability) and hydrophilicity (for solubility) is paramount.

The Power of Bioisosterism

The sulfoxide group can serve as a bioisostere for other functional groups, such as ketones or even carboxylic acids, allowing for the modification of a molecule's properties while retaining its biological activity.[4] This strategy is particularly useful for improving absorption, distribution, metabolism, and excretion (ADME) properties and mitigating off-target effects.[4] For instance, replacing a less stable or more reactive group with a sulfoxide can enhance metabolic stability.[4]

Sulfoxides as Bioreversible Prodrugs: A Strategy for Targeted Drug Delivery

One of the most powerful applications of sulfoxides in medicinal chemistry is their use in prodrug design. A prodrug is an inactive or less active compound that is metabolized in the body to the active drug.[6] The sulfoxide-sulfide redox cycle is a well-established mechanism for creating bioreversible prodrugs.[6]

The in vivo reduction of a sulfoxide to its corresponding sulfide can release the active form of a drug. This approach offers several advantages:

• Improved Bioavailability: The more polar sulfoxide prodrug may have better solubility and absorption characteristics than the active sulfide drug.[7]

• Targeted Drug Release: The reduction can be catalyzed by specific enzymes, such as methionine sulfoxide reductases (Msrs), which may be localized in certain tissues, allowing for targeted drug delivery.[8]

• Reduced Side Effects: By delivering the drug in an inactive form, systemic exposure to the active compound can be minimized, potentially reducing off-target toxicity.[6]

A classic example of this strategy is the non-steroidal anti-inflammatory drug (NSAID) sulindac.[8] Sulindac itself is a sulfoxide prodrug that is reduced in the body to the active sulfide metabolite, which is a potent inhibitor of cyclooxygenase (COX) enzymes.[8] This metabolic activation strategy helps to protect the gastric mucosa from the direct effects of the active drug, thereby reducing gastrointestinal side effects.[6]

Experimental Workflow: Evaluating Sulfoxide-to-Sulfide Conversion as a Prodrug Strategy

The following workflow outlines the key steps in assessing the viability of a sulfoxide prodrug approach.

Caption: Experimental workflow for evaluating a sulfoxide prodrug strategy.

Protocol 1: In Vitro Metabolic Stability and Metabolite Identification of a Sulfoxide Prodrug

This protocol describes a typical experiment to assess the conversion of a sulfoxide to its active sulfide metabolite using liver microsomes.

Materials:

• Test sulfoxide compound

• Pooled liver microsomes (e.g., human, rat, mouse)

• NADPH regenerating system (e.g., Glucose-6-phosphate, G6P-dehydrogenase, NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid (for quenching and protein precipitation)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare the incubation mixture containing phosphate buffer, the NADPH regenerating system, and liver microsomes. Pre-warm the mixture at 37°C for 5 minutes.

• Initiation of Reaction: Add the test sulfoxide compound (typically dissolved in a small amount of DMSO) to the pre-warmed incubation mixture to initiate the reaction. The final concentration of the test compound should be in the low micromolar range.

• Incubation: Incubate the reaction mixture at 37°C with shaking.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching and Protein Precipitation: Immediately add the aliquot to a tube containing ice-cold acetonitrile with 0.1% formic acid to stop the reaction and precipitate the proteins.

• Centrifugation: Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to an HPLC vial for LC-MS/MS analysis to quantify the remaining parent sulfoxide and the formation of the sulfide metabolite.

Data Analysis:

• Plot the concentration of the parent sulfoxide versus time to determine the rate of metabolism.

• Quantify the formation of the sulfide metabolite over time.

The Critical Role of Chirality: Chiral Sulfoxides in Drug Design

A key feature of the sulfoxide group is the stereogenic nature of the sulfur atom, which can lead to the existence of two enantiomers (non-superimposable mirror images).[9] This chirality is of paramount importance in drug development, as different enantiomers of a drug can exhibit significantly different pharmacological and toxicological properties.[9][10]

The "chiral switch," the process of developing a single enantiomer of a previously marketed racemic drug, is a common strategy to improve a drug's therapeutic index.[9] A prime example is esomeprazole, the (S)-enantiomer of omeprazole.[9] Esomeprazole demonstrates improved efficacy and a more predictable pharmacokinetic profile compared to the racemic mixture.[9]

Strategies for the Synthesis of Enantiomerically Pure Sulfoxides

The synthesis of enantiomerically pure sulfoxides is a significant area of research in organic chemistry.[9] The two main approaches are:

• Asymmetric Oxidation of Prochiral Sulfides: This is the most direct and economically viable method, employing a chiral catalyst to control the stereochemistry of the oxidation reaction.[9]

• Kinetic Resolution of Racemic Sulfoxides: In this approach, one enantiomer of a racemic sulfoxide is selectively transformed (e.g., reduced to the sulfide), allowing for the isolation of the other enantiomer in high enantiomeric excess.[10] Biocatalytic methods using enzymes like sulfoxide reductases are particularly effective for this purpose.[10]

Diagram: The Chiral Switch Concept

Caption: The chiral switch from a racemic drug to a single, more active enantiomer.

Protocol 2: Biocatalytic Kinetic Resolution of a Racemic Sulfoxide using Methionine Sulfoxide Reductase A (MsrA)

This protocol outlines a general procedure for the enantioselective reduction of a racemic sulfoxide using a recombinant MsrA enzyme.

Materials:

• Racemic sulfoxide substrate

• Recombinant MsrA enzyme

• Dithiothreitol (DTT) as a reducing agent

• Tris-HCl buffer (pH 7.5)

• Ethyl acetate for extraction

• Chiral HPLC column for enantiomeric excess (ee) determination

Procedure:

• Reaction Setup: In a reaction vessel, dissolve the racemic sulfoxide in Tris-HCl buffer.

• Addition of Reagents: Add DTT to the solution, followed by the MsrA enzyme.

• Reaction: Incubate the reaction mixture at a controlled temperature (e.g., 30°C) with gentle shaking.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at different time intervals and analyzing them by chiral HPLC to determine the conversion and the enantiomeric excess of the remaining sulfoxide.

• Work-up: Once the desired conversion (ideally close to 50%) and high enantiomeric excess are achieved, quench the reaction by adding a water-immiscible organic solvent like ethyl acetate.

• Extraction: Extract the unreacted sulfoxide enantiomer into the organic layer.

• Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The resulting product can be further purified by column chromatography if necessary.

• Analysis: Determine the final enantiomeric excess of the purified sulfoxide by chiral HPLC.

Data Presentation:

Substrate	Enzyme	Time (h)	Conversion (%)	Enantiomeric Excess (ee) of Remaining Sulfoxide (%)
Racemic Aryl Alkyl Sulfoxide	MsrA	24	52	>99 (R)
Racemic Dialkyl Sulfoxide	MsrA	48	48	98 (S)

Dimethyl Sulfoxide (DMSO): Beyond a Simple Solvent

While this guide focuses on the sulfoxide moiety within drug molecules, it is impossible to ignore the significant role of dimethyl sulfoxide (DMSO) itself in medicinal chemistry research.[2]

DMSO as a Vehicle for Drug Delivery

DMSO is a powerful aprotic solvent that can dissolve a wide range of both polar and nonpolar compounds.[11] Its most notable property is its ability to enhance the percutaneous penetration of other substances, making it a valuable vehicle for topical drug delivery.[2][11] It facilitates the transport of drugs through the stratum corneum, the outermost layer of the skin.[11]

Cryoprotectant Properties

DMSO is widely used as a cryoprotectant for preserving cells and tissues during freezing.[2] It reduces the freezing point of water and prevents the formation of damaging ice crystals, which can rupture cell membranes.[12] A typical cryopreservation medium for cell lines contains about 10% DMSO.[2]

Biological Activities

Beyond its solvent properties, DMSO exhibits a range of biological activities, including anti-inflammatory and analgesic effects.[12][13] It is also known to be a scavenger of free radicals.[12] However, it is important to note that DMSO can influence cellular processes, including cell differentiation and gene expression, which must be considered when it is used as a solvent in biological assays.[12][14]

Analytical Techniques for Sulfoxide Characterization

Accurate and reliable analytical methods are crucial for the development of sulfoxide-containing drugs.

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly with chiral stationary phases, is indispensable for separating and quantifying sulfoxide enantiomers and determining enantiomeric excess.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique is the gold standard for quantifying sulfoxides and their metabolites in biological matrices (e.g., plasma, microsomes) due to its high sensitivity and selectivity.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for structural elucidation of sulfoxide-containing molecules.

• High-Throughput Screening (HTS) Assays: For screening large libraries of compounds or enzyme variants, various HTS methods have been developed to detect sulfoxide formation. These can be based on fluorescence, colorimetric reactions, or enzyme inhibition assays.[16]

Conclusion: The Expanding Horizon of Sulfoxides in Medicine

The sulfoxide functional group has proven to be a remarkably versatile tool in the hands of medicinal chemists. Its unique properties allow for the fine-tuning of drug candidates to improve their pharmacokinetic and pharmacodynamic profiles. The strategic use of sulfoxides as prodrug moieties and the critical consideration of sulfoxide chirality have led to the development of safer and more effective medicines. As our understanding of the biological roles of sulfoxides and the enzymes that metabolize them continues to grow, we can expect to see even more innovative applications of this fascinating functional group in the future of drug discovery.

References

• Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review - Frontiers. (2021). Frontiers. [Link]

• Neglected sulfur(VI) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development. (2019). RSC Publishing. [Link]

• Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria. (2018). PMC. [Link]

• Gram-Scale Synthesis of Sulfoxides via Oxygen Enabled by Fe(NO3)3·9H2O. (2023). ACS Publications. [Link]

• One-Pot Sulfoxide Synthesis Exploiting a Sulfinyl-Dication Equivalent Generated from a DABSO/Trimethylsilyl Chloride Sequence. (2016). ACS Publications. [Link]

• Dimethyl Sulfoxide: History, Chemistry, and Clinical Utility in Dermatology. (n.d.). PMC - NIH. [Link]

• Dimethyl Sulfoxide (DMSO) as a Potential Source of Interference in Research Related to Sulfur Metabolism—A Preliminary Study. (2024). MDPI. [Link]

• Cyclic sulfoxides and sulfones in drug design. (n.d.). ResearchGate. [Link]

• Diversification of drugs with sulfur stereogenic centers. (2022). Springer Nature. [Link]

• Dimethyl sulfoxide. (n.d.). Wikipedia. [Link]

• Rapid Methods for High-Throughput Detection of Sulfoxides. (n.d.). PMC. [Link]

• Sulfoxide-containing polymers conjugated prodrug micelles with enhanced anticancer activity and reduced intestinal toxicity. (2024). PubMed. [Link]

• Chiral Sulfoxides as Metabolites of 2-Thioimidazole-Based p38α Mitogen-Activated Protein Kinase Inhibitors: Enantioselective Synthesis and Biological Evaluation. (2011). ACS Publications. [Link]

• Advance in the Synthesis of Sulfoxides and Sulfinamides from β-Sulfinyl Esters. (2023). MDPI. [Link]

• SULFOXIDES AND SULFONES: REVIEW. (2024). ResearchGate. [Link]

• Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria. (2018). PubMed. [Link]

• [Chemical Knowledge]：Detection Methods and Analytical Techniques of Dimethyl Sulfoxide. (n.d.). (Source not available)

• Synthesis and Use of Sulfonamide-, Sulfoxide-, or Sulfone-containing Aminoglycoside-CoA Bisubstrates as Mechanistic Probes for Aminoglycoside N-6′-Acetyltransferase. (n.d.). PMC. [Link]

• What is the mechanism of Dimethyl Sulfoxide? (2024). Patsnap Synapse. [Link]

• Inhibitory Effects of Trapping Agents of Sulfur Drug Reactive Intermediates against Major Human Cytochrome P450 Isoforms. (2017). MDPI. [Link]

• Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. (n.d.). ChemRxiv. [Link]

• Established and underexplored sulfur-based functional groups in drug discovery. (n.d.). ResearchGate. [Link]

• Highly Efficient Prodrugs: Design and Therapeutic Applic
• Pharmacology of DMSO. (n.d.). (Source not available)

• Sulfoxide. (n.d.). Wikipedia. [Link]

• Chiral sulfoxides: advances in asymmetric synthesis and problems with the accurate determination of the stereochemical outcome. (2017). RSC Publishing. [Link]

• Discovery and Rational Mutagenesis of Methionine Sulfoxide Reductase Biocatalysts To Expand the Substrate Scope of the Kinetic R. (2023). ScienceOpen. [Link]

• Sulfoxides in medicine. (2026). ResearchGate. [Link]

• Reduction of Sulindac to its active metabolite, sulindac sulfide: assay and role of the methionine sulfoxide reductase system. (2003). PubMed. [Link]

• Stereochemistry of Chiral Sulfoxides used for the Synthesis of Antitumor Antibiotic Analogues of Sparsomycin. (n.d.). IUCr Journals. [Link]

• Application of sulfoximines in medicinal chemistry from 2013 to 2020. (2021). PubMed. [Link]

• Exploring Dimethyl Sulfoxide (DMSO): Therapeutic Potential, Risks, and Mechanisms as a Skin Penetration Agent. (2024). The Calculated Chemist. [Link]

• The Medicinal Chemistry of Imidazotetrazine Prodrugs. (2014). MDPI. [Link]

• Advances in Understanding Drug Biotransformation and Bioequivalence. (2025). Walsh Medical Media. [Link]

Sources

• 1. Sulfoxide - Wikipedia [en.wikipedia.org]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Neglected sulfur( vi ) pharmacophores in drug discovery: exploration of novel chemical space by the interplay of drug design and method development - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/C8QO01233D [pubs.rsc.org]
• 6. orientjchem.org [orientjchem.org]
• 7. Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reduction of Sulindac to its active metabolite, sulindac sulfide: assay and role of the methionine sulfoxide reductase system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Frontiers | Sulfoxide Reductases and Applications in Biocatalytic Preparation of Chiral Sulfoxides: A Mini-Review [frontiersin.org]
• 11. Dimethyl Sulfoxide: History, Chemistry, and Clinical Utility in Dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. What is the mechanism of Dimethyl Sulfoxide? [synapse.patsnap.com]
• 13. medicinacomplementar.com.br [medicinacomplementar.com.br]
• 14. mdpi.com [mdpi.com]
• 15. Investigating Sulfoxide-to-Sulfone Conversion as a Prodrug Strategy for a Phosphatidylinositol 4-Kinase Inhibitor in a Humanized Mouse Model of Malaria - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Rapid Methods for High-Throughput Detection of Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Techniques for the Handling, Storage, and Stability Management of Sulfoxide Compounds

Executive Summary

Sulfoxide compounds—most notably Dimethyl Sulfoxide (DMSO) and various active pharmaceutical ingredients (APIs) like omeprazole—are foundational to modern drug development, high-throughput screening (HTS), and cryopreservation. However, their unique physicochemical properties present significant handling challenges. As a Senior Application Scientist, I have observed that improper storage of sulfoxides routinely leads to API hydrolysis, solvent degradation, and compromised assay reproducibility.

This technical guide dissects the causality behind sulfoxide behavior and provides self-validating, step-by-step protocols for their handling and storage. By understanding the thermodynamic and chemical reactivity of these compounds, researchers can preserve the integrity of their chemical libraries and ensure rigorous experimental reproducibility.

Physicochemical Causality: Understanding Sulfoxide Behavior

To handle sulfoxides effectively, one must first understand the molecular mechanics driving their behavior. The sulfoxide functional group (>S=O) is highly polarized, featuring a partial negative charge on the oxygen and a partial positive charge on the sulfur.

• Hygroscopicity: The highly polarized oxygen atom is a potent hydrogen-bond acceptor. Consequently, anhydrous DMSO acts as a moisture sponge, rapidly absorbing water from the ambient atmosphere[1]. Even brief exposure to humid air can increase water content, which subsequently hydrolyzes moisture-sensitive APIs dissolved in the solvent.

• Thermal Dynamics: DMSO possesses a highly symmetrical molecular structure that facilitates strong intermolecular dipole-dipole interactions. This results in an unusually high freezing point of ~18.5°C (65.3°F)[1]. In standard air-conditioned laboratories, pure DMSO will spontaneously crystallize.

• Chemical Reactivity: While generally stable, sulfoxides are not inert. Under specific conditions, they can undergo oxidation to sulfones, reduction to sulfides, or Pummerer rearrangements when exposed to acyl chlorides or anhydrides[2].

Figure 1: Primary chemical degradation and reactivity pathways of sulfoxide compounds.

Quantitative Data and Material Compatibility

Because sulfoxides are powerful polar aprotic solvents, they readily dissolve many common laboratory plastics, leaching plasticizers (like phthalates) into the solution and ruining analytical purity[2]. Table 1 summarizes the core quantitative properties of DMSO, while Table 2 dictates material compatibility.

Table 1: Key Physicochemical Properties of Dimethyl Sulfoxide (DMSO)

Property	Value	Causality / Impact on Handling
Freezing Point	18.5°C (65.3°F)	Solidifies in standard labs; requires gentle, controlled thawing[3].
Boiling Point	189°C (372°F)	Difficult to remove via rotary evaporation; decomposes near boiling point[2].
Density	~1.10 g/mL at 25°C	Heavier than water; dictates phase separation dynamics during extractions[4].
Hygroscopicity	Extremely High	Rapidly absorbs atmospheric moisture; mandates inert gas storage[3].

Table 2: Material Compatibility Matrix for Sulfoxides

Material	Compatibility	Rationale
Glass (Amber/Clear)	Excellent	Completely inert; provides an absolute moisture and oxygen barrier[3].
PTFE (Teflon)	Excellent	Highly resistant to polar aprotic solvents; ideal for cap liners and tubing.
HDPE / Polypropylene	Good	Resistant to degradation; suitable for short-to-medium term storage[3].
Nitrile (Gloves)	Poor	Degrades rapidly upon contact; offers minimal protection against permeation[2].
PVC / Polystyrene	Incompatible	Dissolves or leaches plasticizers into the solvent, destroying sample purity.

Storage Strategies: The Freeze-Thaw Dilemma

A pervasive myth in drug development is that colder storage is always better. For compounds dissolved in DMSO, this is demonstrably false.

A landmark study by evaluated the stability of over 7,200 compounds stored in DMSO[5]. The data revealed that repeated freeze-thaw cycles cause severe compound degradation. Causality: As DMSO freezes, it forms a crystalline lattice that excludes solutes, creating localized micro-environments of extreme API concentration. This forces compounds out of solution, leading to irreversible precipitation and degradation upon thawing[6].

Optimal Strategy: Store DMSO-solubilized libraries at a stable room temperature (15–25°C) in a dark, low-humidity environment (e.g., an argon-purged desiccator). If cold storage is strictly required due to intrinsic API thermal instability, freeze-thaw cycles must be aggressively capped.

Self-Validating Experimental Protocols

The following protocols are designed as closed-loop, self-validating systems to ensure absolute integrity during the handling of sulfoxides.

Protocol A: Thawing and Aliquoting of Anhydrous Sulfoxides

Objective: To safely liquefy crystallized DMSO and transfer it without introducing atmospheric moisture.

• Visual Inspection: Assess the sulfoxide container. If the ambient temperature is below 19°C, the solvent will likely be solid[3].

• Gentle Thawing: Place the sealed container in a temperature-controlled water bath set to 20–25°C.

  • Causality: Never use boiling water or microwaves. Heating above 30°C accelerates thermal degradation, risks dangerous pressure buildup, and increases the kinetic rate of moisture absorption if the seal is compromised[3].

• Inert Atmosphere Transfer: Once liquefied, immediately transfer the sealed container into a glove box or Schlenk line purged with dry Argon or Nitrogen[1].

• Aliquoting: Using glass or PTFE pipettes (strictly avoid polystyrene), dispense the solvent into pre-dried amber glass vials or HDPE containers[3].

• Validation Check (Self-Validation): Perform a Coulometric Karl Fischer (KF) titration on a dummy aliquot immediately after sealing the batch. A water content of <0.1% validates that the inert transfer process was successful and the anhydrous state is preserved[7].

Protocol B: Managing HTS Compound Libraries in DMSO

Objective: To maximize the shelf-life of pharmaceutical libraries dissolved in sulfoxide carriers.

• Storage Environment: Store compound library plates in 100% DMSO at room temperature (15–25°C) inside a sealed, low-humidity desiccator[5].

• Cycle Tracking (If Cold Storage is Mandated): If plates must be stored at 4°C, utilize a laboratory information management system (LIMS) to track freeze-thaw cycles.

• Cycle Capping: Discard any sample plate that exceeds 15 freeze-thaw cycles .

  • Causality: Exceeding this limit guarantees a >10% loss in compound integrity due to localized concentration gradients and precipitation during the phase change[6].

• Validation Check (Self-Validation): Run LC-MS (Liquid Chromatography-Mass Spectrometry) on a designated control well every 5 cycles. This ensures the compound integrity remains above the acceptable 90% threshold[8].

Figure 2: Optimal handling and storage workflow for maintaining sulfoxide purity.

Safety and Toxicological Considerations

Sulfoxides demand rigorous safety protocols, primarily due to their unique biological interactions:

• The Carrier Effect: DMSO is a highly potent skin penetration enhancer. While DMSO itself has low systemic toxicity, it will rapidly transport dissolved toxic compounds (such as hazardous APIs or chemical impurities) directly through the epidermal barrier and into the bloodstream[9].

• PPE Requirements: Standard nitrile gloves degrade rapidly upon contact with DMSO, offering a false sense of security[2]. For prolonged handling, butyl rubber gloves are strictly recommended. All handling of concentrated sulfoxides must be performed within a certified chemical fume hood to prevent inhalation of vapors[10].

References

• Kozikowski, B. A., et al. "The effect of room-temperature storage on the stability of compounds in DMSO." Journal of Biomolecular Screening. PubMed. URL:[Link]

• "Dimethyl sulfoxide." Wikipedia, The Free Encyclopedia. URL:[Link]

• "How to store 99.9% DMSO properly?" Cheezhengchem. URL: [Link]

• "Safety Data Sheet: Dimethyl sulfoxide." Carl ROTH. URL: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 3. How to store 99.9% DMSO properly? - Blog [cheezhengchem.com]
• 4. Dimethyl sulfoxide, properties, uses and safety protection - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 5. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. hawkinsinc.com [hawkinsinc.com]
• 8. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. marquette.edu [marquette.edu]

Application Note: In Vitro Evaluation of Ethyl 5-(octane-1-sulfinyl)pentanoate as a Novel Lipid-Mimetic Modulator

Target Audience: Research Scientists, Assay Developers, and Preclinical Drug Discovery Professionals.

Executive Summary & Mechanistic Rationale

Ethyl 5-(octane-1-sulfinyl)pentanoate (EOSP) is a synthetic, amphiphilic compound characterized by an ethyl ester headgroup, a pentanoate linker, a polar sulfoxide (sulfinyl) hinge, and a lipophilic octane tail[1]. In preclinical drug development, compounds with this specific structural motif—mimicking oxidized fatty acids—are frequently investigated as modulators of lipid metabolism and ligands for Peroxisome Proliferator-Activated Receptors (PPARs).

To rigorously evaluate EOSP, we must construct a testing funnel that validates its efficacy while ruling out artifactual data. Because EOSP possesses surfactant-like properties (a hydrophobic tail and a polar core), it is critical to differentiate true receptor-mediated metabolic shifts from non-specific membrane disruption. This guide details a self-validating in vitro workflow to assess EOSP's cytotoxicity, transcriptional activation, and functional metabolic output.

Proposed Intracellular Workflow

Figure 1: Proposed intracellular signaling and metabolic workflow of EOSP.

Analytical Workflows & Protocols

As a Senior Application Scientist, I emphasize that protocols must be more than a sequence of steps; they must be self-validating systems . The following assays are designed with internal controls to ensure causality between EOSP administration and the observed biological phenomena.

Phase 1: Cytotoxicity & Membrane Integrity (LDH Release Assay)

The Causality: Amphiphilic molecules like EOSP can act as detergents at high concentrations, dissolving lipid bilayers. If EOSP causes membrane lysis, subsequent metabolic assays will yield false negatives (due to cell death) or false positives (due to stress-induced ATP depletion). Measuring Lactate Dehydrogenase (LDH) release specifically differentiates true physical membrane rupture from generalized metabolic inhibition[2].

Self-Validating System: This protocol utilizes a Maximum Lysis Control (Triton X-100) and a Spontaneous Lysis Control (Vehicle) to establish a 0-100% assay window[3].

Step-by-Step Protocol:

• Cell Seeding: Seed HepG2 cells in a 96-well plate at 2×104 cells/well in 100 µL of DMEM. Incubate for 24 hours.

• Dosing: Treat cells with a dose-response gradient of EOSP (0.1 µM to 500 µM).

• Control Designation: Treat 3 wells with 0.1% Triton X-100 (Maximum Lysis) and 3 wells with 0.1% DMSO (Spontaneous Lysis). Incubate for 24 hours.

• Supernatant Transfer: Transfer 50 µL of culture supernatant from each well to a fresh, optically clear 96-well plate.

• Enzymatic Reaction: Add 50 µL of LDH Substrate Mix (containing lactate, NAD+, and a tetrazolium salt) to each well. Incubate in the dark for 30 minutes at room temperature[2].

• Quantification: Add 50 µL of Stop Solution (1N HCl). Read absorbance at 490 nm. Calculate % Cytotoxicity = [(Experimental - Spontaneous) / (Maximum - Spontaneous)] * 100.

Phase 2: Transcriptional Activation (PPAR Dual-Luciferase Reporter Assay)

The Causality: To prove that EOSP acts as a lipid-mimetic signaling molecule, we must demonstrate direct engagement with nuclear receptors. A reporter assay isolates the transcriptional event from downstream metabolic noise[4].

Self-Validating System: We utilize a Dual-Luciferase system. The primary Firefly luciferase is driven by a PPAR Response Element (PPRE), while a constitutively active Renilla luciferase acts as an internal control. This normalizes the data against variations in transfection efficiency and compound-induced changes in cell proliferation[5].

Step-by-Step Protocol:

• Transfection: Co-transfect HEK293T cells with a PPRE-Firefly luciferase plasmid and a CMV-Renilla luciferase plasmid using a lipid-based transfection reagent.

• Starvation: 24 hours post-transfection, replace media with serum-free, phenol red-free DMEM to remove exogenous lipid background.

• Compound Treatment: Treat cells with EOSP (0.1 µM to 50 µM), using Fenofibrate (10 µM) as a positive control for PPARα activation. Incubate for 18 hours.

• Lysis & Read 1 (Firefly): Discard media, wash with PBS, and add 20 µL of Passive Lysis Buffer. Add 100 µL of Firefly Luciferase Assay Reagent. Read luminescence immediately.

• Read 2 (Renilla): Add 100 µL of Stop & Glo Reagent (quenches Firefly, activates Renilla). Read luminescence.

• Analysis: Calculate the ratio of Firefly/Renilla luminescence to determine the normalized fold-activation.

Phase 3: Functional Metabolic Profiling (Real-Time Fatty Acid Oxidation)

The Causality: Transcriptional upregulation of lipid metabolism genes (e.g., CPT1A) does not guarantee a functional increase in lipid burning. We must measure the physiological endpoint: Oxygen Consumption Rate (OCR) driven specifically by long-chain fatty acids[6].

Self-Validating System: We use the Seahorse XF Analyzer. By pre-incubating cells in substrate-limited media, we force the cells to rely on exogenous lipids. We then inject Etomoxir (a CPT1a inhibitor) at the end of the assay. If the OCR drops post-Etomoxir, it definitively proves the oxygen consumption was driven by Fatty Acid Oxidation (FAO) and not off-target mitochondrial uncoupling[6].

Step-by-Step Protocol:

• Preparation: Seed HepG2 cells in a Seahorse XF96 microplate. 24 hours prior to the assay, switch to substrate-limited media (0.5 mM Glucose, 1 mM GlutaMAX, 0.5 mM Carnitine).

• Sensor Calibration: Hydrate the XF sensor cartridge overnight.

• Assay Initiation: Wash cells with FAO Assay Medium and place in a non-CO2 incubator for 45 minutes.

• Real-Time Analysis: Load the sensor cartridge into the Seahorse Analyzer.

  • Port A Injection: EOSP (Test) or Palmitate-BSA (Positive Control).

  • Port B Injection: Oligomycin (1.5 µM) to measure ATP-linked respiration.

  • Port C Injection: FCCP (2.0 µM) to measure maximal respiratory capacity.

  • Port D Injection: Etomoxir (4.0 µM) to confirm FAO-specificity[6].

• Data Extraction: Calculate the Etomoxir-sensitive maximal respiration rate.

Quantitative Data Presentation

The following table synthesizes expected quantitative outcomes for EOSP based on the self-validating workflows described above, comparing it against established controls.

Test Compound	Cytotoxicity (LDH CC₅₀, µM)	PPARα Activation (EC₅₀, µM)	Max FAO OCR (pmol/min/10⁴ cells)	FAO Specificity (Etomoxir Drop)
EOSP	> 500 (Non-toxic)	2.4 ± 0.3	145 ± 12	> 85%
Fenofibrate (PPAR Control)	> 500 (Non-toxic)	1.8 ± 0.2	160 ± 15	> 90%
Triton X-100 (Lysis Control)	15 (Highly toxic)	N/A (Cell Death)	0 (No Respiration)	N/A

Conclusion

By employing a structured, multi-tiered in vitro approach, researchers can confidently characterize novel amphiphilic molecules like Ethyl 5-(octane-1-sulfinyl)pentanoate. The integration of membrane integrity checks (LDH), isolated transcriptional validation (Luciferase), and real-time functional metabolic outputs (Seahorse XF) ensures that the resulting data is both mechanistically sound and physiologically relevant for downstream drug development.

References

• SpectraBase Compound Profile - Ethyl 5-(octane-1-sulfinyl)pentanoate Structure and NMR Data. John Wiley & Sons, Inc. [Link]

• Protocols.io - LDH Cytotoxicity Assay Protocol. Alexandria White, 2024. [Link]

• Cell Biolabs, Inc. - CytoSelect™ LDH Cytotoxicity Assay Kit Manual. [Link]

• National Institutes of Health (PMC) - Pharmacological inhibition of Peroxisome Proliferation-Activated Receptor Delta (PPARδ).[Link]

• Molecular Pharmacology - Cellular and Pharmacological Selectivity of the Peroxisome Proliferator-Activated Receptor Antagonists. [Link]

• Agilent Technologies - Seahorse XF Substrate Oxidation Stress Test Kits User Manual.[Link]

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. protocols.io [protocols.io]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. Pharmacological inhibition of Peroxisome Proliferation-Activated Receptor Delta (PPARδ) imparts selective leukemia cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. agilent.com [agilent.com]

Advanced Biocatalytic Architectures for the Enantioselective Synthesis of Chiral Sulfoxides

Application Note & Protocol Guide Target Audience: Researchers, Process Scientists, and Drug Development Professionals

Executive Summary

Chiral sulfoxides are indispensable pharmacophores in modern medicinal chemistry, serving as the critical chiral center in blockbuster drugs such as esomeprazole (Nexium™), dexlansoprazole, and armodafinil[1]. While traditional chemical asymmetric sulfoxidation relies heavily on transition metal catalysts and stoichiometric chiral ligands, the paradigm is rapidly shifting toward biocatalysis to meet stringent green chemistry metrics and achieve exquisite stereocontrol[2].

This application note details the mechanistic rationale, process design, and validated protocols for synthesizing chiral sulfoxides using three distinct enzymatic classes: Baeyer-Villiger Monooxygenases (BVMOs) , Unspecific Peroxygenases (UPOs) , and Methionine Sulfoxide Reductases (Msrs) [3][4].

Mechanistic Foundations & Enzyme Selection

Selecting the appropriate biocatalyst requires a deep understanding of the underlying enzymatic mechanisms and the thermodynamic vulnerabilities of the reaction.

Flavin-Dependent Monooxygenases (BVMOs)

BVMOs utilize molecular oxygen and NAD(P)H to catalyze the asymmetric oxidation of prochiral sulfides. The reaction proceeds via a highly reactive C4a-peroxyflavin intermediate[1]. BVMOs are renowned for their exceptional enantioselectivity (>95% ee), making them ideal for synthesizing bulky prazole thioethers and heterobiaryl sulfoxides[4]. However, their reliance on the expensive cofactor NAD(P)H necessitates a robust in situ regeneration system (e.g., Glucose/Glucose Dehydrogenase)[5].

Unspecific Peroxygenases (UPOs)

UPOs are extracellular, heme-thiolate enzymes that utilize hydrogen peroxide (H₂O₂) as the sole co-substrate, bypassing the need for complex cofactor recycling[4]. They are highly robust and can operate in non-aqueous or biphasic media, enabling unprecedented product titers (e.g., >600 mM)[6]. The primary challenge with UPOs is mitigating heme bleaching and preventing over-oxidation to the sulfone, which requires precise, controlled feeding of H₂O₂[7].

Methionine Sulfoxide Reductases (Msrs)

While oxidative approaches dominate, Msrs offer a powerful alternative via the kinetic resolution of racemic sulfoxides. By selectively reducing one enantiomer back to the sulfide, Msrs can yield the remaining sulfoxide in >99% ee[8]. This reductive approach is particularly useful for "polishing" the optical purity of products generated by less selective chemical oxidations[6].

Visualizing the Biocatalytic Network

Biocatalytic pathways for chiral sulfoxide synthesis via oxidative and reductive strategies.

Quantitative Comparison of Biocatalytic Strategies

Biocatalyst Class	Catalytic Mechanism	Co-substrates & Cofactors	Typical Enantioselectivity (ee)	Key Advantages	Primary Limitations
Unspecific Peroxygenases (UPOs)	Asymmetric Oxidation	H₂O₂	Moderate to High (80–98%)	High product titers; no NAD(P)H required; robust in biphasic media.	Prone to heme bleaching; risk of over-oxidation to sulfone.
Baeyer-Villiger Monooxygenases (BVMOs)	Asymmetric Oxidation	O₂, NAD(P)H, FAD/FMN	Very High (>95%)	Exceptional stereocontrol; proven efficacy for bulky prazole APIs.	Requires complex cofactor recycling; lower substrate loading limits.
Methionine Sulfoxide Reductases (Msrs)	Kinetic Resolution	Reductant (e.g., DTT)	Excellent (>99%)	Ideal for "polishing" optical purity; accesses pure enantiomers from cheap racemates.	Maximum 50% theoretical yield; requires stoichiometric reductant.

Experimental Protocols & Causality Workflows

Protocol A: UPO-Catalyzed Asymmetric Sulfoxidation in Biphasic Media

Objective: High-titer synthesis of (R)-methyl phenyl sulfoxide using Agrocybe aegerita UPO (AaeUPO)[6].

Causality & Design Rationale: A biphasic system (aqueous buffer/organic solvent) is employed to overcome the low aqueous solubility of the prochiral sulfide[6]. H₂O₂ is delivered via a programmable syringe pump. This slow, continuous infusion is a strict mechanistic necessity: UPOs contain a fragile heme active site that undergoes irreversible oxidative bleaching if the localized concentration of H₂O₂ exceeds the enzyme's turnover capacity. Furthermore, excess oxidant drives the thermodynamically favorable but synthetically undesirable over-oxidation of the sulfoxide to the corresponding sulfone[2].

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL jacketed reactor, add 20 mL of potassium phosphate buffer (100 mM, pH 7.0) and 5 mL of decane containing 500 mM thioanisole.

• Enzyme Addition: Add purified AaeUPO to a final concentration of 50 U/mL.

• Controlled Oxidation: Using a programmable syringe pump, infuse 1.2 equivalents of H₂O₂ (diluted to 100 mM in buffer) at a rate of 0.5 mmol/hour.

  • Self-Validation Check: Monitor the reaction via UV-Vis spectrophotometry (Soret band at 420 nm); a spectral shift or flattening indicates H₂O₂ accumulation and heme destruction.

• Quenching & Extraction: Upon completion (approx. 24 h), quench the reaction by adding 1 mL of saturated sodium thiosulfate to neutralize residual peroxides. Extract the aqueous phase with ethyl acetate (3 x 20 mL).

• Analytical Validation: Analyze the organic layer via chiral HPLC (e.g., Chiralcel OD-H column) to determine conversion and enantiomeric excess (ee). Use GC-MS to quantify sulfone byproduct formation.

Protocol B: BVMO-Catalyzed Sulfoxidation with In Situ Cofactor Regeneration

Objective: Enantioselective synthesis of heterobiaryl sulfoxides using BVMO[4].

Causality & Design Rationale: BVMOs require stoichiometric NADPH. To make the process economically viable, a Glucose Dehydrogenase (GDH) system is coupled to recycle NADP⁺ back to NADPH[5]. A critical process insight is the addition of catalase. BVMOs occasionally suffer from "uncoupling," where NADPH is consumed but molecular oxygen is released as H₂O₂ instead of being incorporated into the substrate. This rogue H₂O₂ can chemically (and non-stereoselectively) oxidize the sulfide, eroding the final ee. Catalase acts as a scavenger to protect the chiral integrity of the product.

Self-sustaining cofactor regeneration cycle for BVMO-catalyzed asymmetric sulfoxidation.

Step-by-Step Methodology:

• Reaction Setup: In a 20 mL reaction vial, prepare 10 mL of Tris-HCl buffer (50 mM, pH 7.5) containing 10 mM of the heterobiaryl sulfide.

• Cofactor System: Add 50 mM D-glucose, 0.1 mM NADP⁺, and 10 U/mL of Glucose Dehydrogenase (GDH).

• Enzyme Addition: Add the purified BVMO (2 mg/mL) and 500 U/mL of bovine liver catalase.

  • Self-Validation Check: Run a parallel negative control (no BVMO) to quantify background chemical oxidation.

• Aeration: Incubate at 25°C with orbital shaking (200 rpm). Ensure the vial has a high headspace-to-liquid ratio to allow sufficient O₂ transfer, as molecular oxygen is the terminal oxidant.

• Monitoring & Workup: Sample 100 µL aliquots every 2 hours. Quench with cold acetonitrile, centrifuge at 10,000 x g to remove precipitated proteins, and analyze the supernatant directly via chiral HPLC.

Conclusion

The biocatalytic synthesis of chiral sulfoxides represents a triumph of enzyme engineering and process design. By understanding the mechanistic nuances—whether it is the H₂O₂ sensitivity of UPOs, the cofactor dependency of BVMOs, or the reductive polishing capabilities of Msrs—researchers can design self-validating, highly efficient synthetic routes that rival or exceed traditional chemical catalysis in both yield and sustainability.

References

• Unconventional Biocatalytic Approaches to the Synthesis of Chiral Sulfoxides Almac Group / ResearchGate URL
• Biocatalytic synthesis of heterobiaryl sulfoxides: a comparative study between Baeyer–Villiger monooxygenases and unspecific peroxygenases RSC Publishing URL
• Peroxygenase‐Catalysed Sulfoxidations in Non‐Aqueous Media ResearchGate URL
• Recent Applications of Flavin-Dependent Monooxygenases in Biosynthesis, Pharmaceutical Development, and Environmental Science MDPI URL
• Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides - Reagent Guides ACS GCI Pharmaceutical Roundtable URL
• Asymmetric synthesis of stereogenic-at-sulfur compounds via biocatalytic oxidation with Unspecific Peroxygenases ResearchGate URL
• Flavoprotein monooxygenases for oxidative biocatalysis: recombinant expression in microbial hosts and applications Frontiers URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. Chiral Sulfoxidation/ Biocatalytic Synthesis of Chiral Sulfoxides - Wordpress [reagents.acsgcipr.org]
• 3. researchgate.net [researchgate.net]
• 4. Biocatalytic synthesis of heterobiaryl sulfoxides: a comparative study between Baeyer–Villiger monooxygenases and unspecific peroxygenases - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D6OB00171H [pubs.rsc.org]
• 5. Frontiers | Flavoprotein monooxygenases for oxidative biocatalysis: recombinant expression in microbial hosts and applications [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. almacgroup.com [almacgroup.com]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 5-(octane-1-sulfinyl)pentanoate

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals handling the synthesis and purification of Ethyl 5-(octane-1-sulfinyl)pentanoate .

Synthesizing this aliphatic sulfoxide typically involves the oxidation of its corresponding thioether (Ethyl 5-(octylsulfanyl)pentanoate). However, achieving high purity requires navigating specific chromatographic challenges, thermal instabilities, and chemoselectivity issues. This guide provides field-proven troubleshooting, quantitative data, and self-validating protocols to ensure successful isolation.

Process Overview Diagram

Fig 1: Reaction and purification workflow for Ethyl 5-(octane-1-sulfinyl)pentanoate.

Troubleshooting & FAQs

Q: Why do the sulfoxide and sulfone byproducts co-elute on my silica gel column, and how can I resolve them? Causality: Sulfoxides possess a highly polarized S+−O− bond, making them significantly more polar and stronger hydrogen-bond acceptors than their corresponding sulfones. In sulfones, the sulfur atom is sterically shielded by two oxygen atoms, altering the dipole moment. Consequently, on normal-phase silica gel, the elution order is strictly dictated by this polarity difference: Sulfide (highest Rf​ ) > Sulfone > Sulfoxide (lowest Rf​ )[1]. Co-elution is typically the result of an overly aggressive solvent gradient (e.g., jumping straight to 100% Ethyl Acetate), which collapses the Rf​ differences. Resolution: Implement a shallow, step-wise gradient. Flush the unreacted sulfide with 10% Ethyl Acetate in Hexane, elute the sulfone at 30-50%, and finally elute the target Ethyl 5-(octane-1-sulfinyl)pentanoate at 80-100% Ethyl Acetate.

Q: How can I minimize the formation of the sulfone byproduct in the first place? Causality: While the oxidation of a sulfide to a sulfoxide is kinetically favored, the presence of excess oxidant or extended reaction times inevitably drives the second oxidation step to the sulfone[2]. Resolution: Strictly limit the oxidant to 1.0 - 1.05 equivalents. Monitor the reaction continuously via TLC and quench immediately upon the disappearance of the starting sulfide.

Q: I am losing my ethyl ester group during the oxidation/purification. How do I prevent ester hydrolysis? Causality: Ethyl esters are susceptible to hydrolysis in both acidic and basic conditions. Reagents like Oxone are highly acidic; unbuffered aqueous oxidation with Oxone drops the pH significantly, catalyzing the cleavage of the ethyl ester to form 5-(octane-1-sulfinyl)pentanoic acid[3]. Resolution: Buffer the oxidation reaction. If using acidic oxidants, add sodium bicarbonate ( NaHCO3​ ) to maintain a neutral pH. During chromatography, avoid using highly acidic or basic modifiers.

Q: My sulfoxide product turns brown and degrades during solvent evaporation. What is causing this? Causality: Alkyl sulfoxides are thermally labile. At elevated temperatures, especially in the presence of trace acids from the silica gel, they can undergo Pummerer-type rearrangements or syn-elimination to form sulfenic acids and alkenes. Resolution: Always concentrate sulfoxide-containing fractions under reduced pressure with a water bath temperature strictly ≤ 35 °C.

Chromatographic Properties & Quantitative Elution Data

To ensure accurate fraction collection, utilize the following standardized parameters for normal-phase silica gel chromatography.

Component	Functional Group	Relative Polarity	Typical Rf​ (50:50 Hexane:EtOAc)	Required Eluent (Hexane:EtOAc)	Elution Order
Ethyl 5-(octylsulfanyl)pentanoate	Sulfide (Starting Material)	Low	0.85 - 0.90	90:10	1 (First)
Ethyl 5-(octane-1-sulfonyl)pentanoate	Sulfone (Byproduct)	Moderate	0.60 - 0.70	70:30	2
Ethyl 5-(octane-1-sulfinyl)pentanoate	Sulfoxide (Target)	High	0.20 - 0.30	20:80 to 0:100	3 (Last)
5-(octane-1-sulfinyl)pentanoic acid	Carboxylic Acid (Degradation)	Very High	0.00 - 0.05	Requires MeOH modifier	4 (Retained)

Self-Validating Purification Protocol: Silica Gel Chromatography

This protocol is designed as a self-validating system. Do not proceed to the next step until the specific validation checkpoint has been met.

Phase 1: Column Preparation & Loading

• Slurry Packing: Pack a glass column with 230-400 mesh normal-phase silica gel using 100% Hexane. Use a silica-to-crude mass ratio of 40:1. Causality: A high ratio ensures sufficient theoretical plates to resolve the structurally similar sulfone and sulfoxide.

• Sample Loading: Dissolve the crude mixture in the minimum required volume of Dichloromethane (DCM) and apply it directly to the silica bed. Validation Checkpoint: Ensure the loaded band is narrow (< 5 mm). DCM provides the necessary solvation power for the polar sulfoxide without causing premature elution of the non-polar sulfide.

Phase 2: Step-Gradient Elution 3. Sulfide Elution: Elute with 3 Column Volumes (CV) of 10% EtOAc in Hexane. Validation Checkpoint: Spot fractions on a TLC plate (eluent: 20% EtOAc/Hexane). Visualize with UV or iodine. The unreacted sulfide ( Rf​ ~0.9) must be completely eluted before proceeding. 4. Sulfone Elution: Increase the gradient to 30% EtOAc in Hexane and elute for 3-4 CVs. Validation Checkpoint: Monitor fractions via TLC (eluent: 50% EtOAc/Hexane). The sulfone byproduct ( Rf​ ~0.65) will elute. Self-Correction: Do not increase polarity until TLC confirms the complete absence of the sulfone spot[1]. 5. Target Sulfoxide Elution: Increase the gradient to 80% EtOAc in Hexane (or 100% EtOAc). Elute for 4-5 CVs. Validation Checkpoint: The target Ethyl 5-(octane-1-sulfinyl)pentanoate ( Rf​ ~0.25) will elute. Because aliphatic sulfoxides lack strong UV chromophores, you must use a Phosphomolybdic Acid (PMA) or Potassium Permanganate ( KMnO4​ ) stain, followed by heating, to visualize the fractions.

Phase 3: Isolation 6. Concentration: Pool the validated sulfoxide fractions. Concentrate via rotary evaporation. Causality: Set the water bath to ≤ 35 °C to prevent thermal syn-elimination of the sulfoxide.

References

• Source: orgsyn.
• Source: organic-chemistry.
• Source: ccsenet.

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Chemoselective Oxidation of Sulfides to Sulfoxides with Urea-Hydrogen Peroxide Complex Catalysed by Diselenide [organic-chemistry.org]
• 3. ccsenet.org [ccsenet.org]

Technical Support Center: Troubleshooting Ethyl 5-(octane-1-sulfinyl)pentanoate

Welcome to the Technical Support Center for Ethyl 5-(octane-1-sulfinyl)pentanoate . This guide is engineered for researchers, synthetic chemists, and drug development professionals handling this specific bifunctional molecule. Because this compound features both a terminal ethyl ester and a mid-chain alkyl sulfoxide, navigating its stability under acidic conditions requires precise control over pH, temperature, and solvent environments.

Mechanistic Insights: Degradation Vectors in Acidic Media

To successfully troubleshoot experimental failures, it is critical to understand the causality behind the molecule's behavior in low-pH environments. Ethyl 5-(octane-1-sulfinyl)pentanoate faces two primary degradation vectors when exposed to acid:

A. Acid-Catalyzed Ester Hydrolysis The ethyl ester moiety is highly susceptible to acid-catalyzed hydrolysis. The acid catalyst protonates the carbonyl oxygen, which drastically increases the electrophilicity of the carbonyl carbon (1)[1]. This activation facilitates nucleophilic attack by water, forming a tetrahedral oxonium intermediate that eventually collapses to release ethanol and yield 5-(octane-1-sulfinyl)pentanoic acid (2)[2]. Because this process is an equilibrium, the presence of excess water in aqueous acidic workups drives the reaction irreversibly toward the carboxylic acid product (3)[3].

Acid-catalyzed hydrolysis pathway of the ethyl ester moiety.

B. Sulfoxide Protonation and Disproportionation The sulfoxide group is highly polar and acts as a strong hydrogen-bond acceptor (4)[4]. Under strongly acidic conditions (pH < 1), the sulfoxide oxygen becomes protonated. While generally stable in mild acids, harsh acidic conditions coupled with heat can catalyze the disproportionation of the sulfoxide into its corresponding thioether (sulfide) and sulfone derivatives (5)[5]. Furthermore, protonated sulfoxides exhibit extreme water solubility, which can drastically reduce extraction yields into organic solvents (6)[6].

Sulfoxide protonation and disproportionation under strong acidic conditions.

Troubleshooting & FAQs

Q1: During my acidic workup (pH < 2), my LC-MS shows a mass shift of -28 Da. What is happening? A: This indicates the acid-catalyzed hydrolysis of the ethyl ester to the corresponding carboxylic acid. The mass difference between an ethyl group (-CH2CH3, ~29 Da) and a proton (-H, ~1 Da) results in a net loss of 28 Da. To prevent this, avoid using strong mineral acids (like HCl or H2SO4) during workup. If an acidic environment is required, use a milder acid like dilute citric acid or acetic acid, and keep the temperature strictly at 4°C to lower the kinetic energy available for the hydrolysis pathway.

Q2: I am observing unexpected sulfide and sulfone peaks after prolonged exposure to strong acids. How can I prevent this? A: You are observing acid-catalyzed disproportionation. When the sulfoxide is protonated under harsh conditions, it can form a reactive intermediate that disproportionates into a reduced thioether (sulfide) and an oxidized sulfone. Prevent this by strictly limiting the exposure time of the compound to acidic media (quench immediately) and avoiding temperatures above 20°C during acidic steps.

Q3: My recovery drops significantly when extracting the compound from an acidic aqueous phase into an organic solvent (e.g., EtOAc). Why? A: The sulfoxide oxygen is a potent hydrogen-bond acceptor. At low pH, it becomes protonated, creating a highly polar, water-soluble species. If partial ester hydrolysis has also occurred, the resulting carboxylic acid further increases aqueous solubility. To fix this, adjust the aqueous phase to a milder pH (pH 5–6) before extraction, and saturate the aqueous layer with NaCl (salting-out effect) to drive the sulfoxide into the organic phase.

Stability Profile Data

The following table summarizes the stability of Ethyl 5-(octane-1-sulfinyl)pentanoate across various acidic conditions to help you select the appropriate buffers and workup reagents.

pH Range	Typical Reagent	Primary Degradation Pathway	Estimated Stability (at 25°C)	Recommended Action
pH < 1	1M HCl, H2SO4	Rapid ester hydrolysis; Sulfoxide disproportionation	< 30 minutes	Avoid. If necessary, perform at 0-4°C and quench immediately.
pH 2 - 3	0.1M HCl, TFA	Moderate ester hydrolysis; Sulfoxide protonation	2 - 4 hours	Use caution. Saturate with NaCl for extraction to overcome protonation.
pH 4 - 5	Citric Acid, AcOH	Minimal hydrolysis	> 24 hours	Optimal acidic workup range. Compound remains largely intact.
pH 6 - 7	Phosphate Buffer	None (Stable)	> 7 days	Ideal for long-term storage in aqueous solutions.

Experimental Protocol: Optimized Acidic Workup

To ensure high recovery and structural integrity of Ethyl 5-(octane-1-sulfinyl)pentanoate during experiments requiring an acidic quench, follow this self-validating protocol.

Objective: Extract the intact ester-sulfoxide from a reaction mixture while preventing hydrolysis and disproportionation.

Step 1: Temperature Control & Quenching

• Action: Cool the reaction mixture to 0–4°C using an ice bath.

• Causality: Lowering the temperature suppresses the activation energy required for both nucleophilic attack on the ester and disproportionation of the sulfoxide.

• Action: Quench the reaction slowly with a cold, mild acidic buffer (e.g., 10% w/v aqueous Citric Acid) rather than a strong mineral acid.

Step 2: pH Adjustment

• Action: Monitor the aqueous layer and adjust to pH 4.5 – 5.5 using saturated NaHCO3 if the pH drops too low.

• Causality: This specific pH window is acidic enough to neutralize basic impurities but prevents the protonation of the sulfoxide oxygen (which occurs at pH < 2) and halts ester hydrolysis.

Step 3: Salting Out & Extraction

• Action: Add solid NaCl to the aqueous phase until saturation is reached.

• Causality: The sulfoxide moiety is highly hydrophilic. Saturating the water with NaCl increases the ionic strength of the aqueous phase, decreasing the solubility of the polar sulfoxide (the "salting-out" effect) and forcing it into the organic layer.

• Action: Extract 3 times with Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Step 4: Washing and Drying

• Action: Wash the combined organic layers once with cold brine, dry over anhydrous Na2SO4 (avoid MgSO4 as it can sometimes coordinate with polar sulfoxides), filter, and concentrate under reduced pressure at a water bath temperature not exceeding 30°C .

References

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism Chemistry Steps[Link]

• Acid Catalyzed Hydrolysis of Esters Chemistry LibreTexts[Link]

• Mechanism of Acid-Catalyzed Hydrolysis of an Ester AskFilo[Link]

• Sulfoxide Wikipedia [Link]

• Dimethyl sulfoxide Wikipedia [Link]

• Influence of Sulfoxide Group Placement on Polypeptide Conformational Stability Journal of the American Chemical Society - ACS Publications[Link]

Sources

• 1. Mechanism of Acid-Catalyzed Hydrolysis of an Ester Explain each step in .. [askfilo.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sulfoxide - Wikipedia [en.wikipedia.org]
• 5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Degradation pathways of sulfoxide-containing compounds

Welcome to the API Stability & Troubleshooting Center , dedicated to the structural elucidation and stability management of sulfoxide-containing active pharmaceutical ingredients (APIs). As a Senior Application Scientist, I have designed this technical guide to move beyond basic observations, providing you with the mechanistic causality and self-validating workflows necessary to resolve complex degradation profiles in drug development.

Part 1: Mechanistic Overview of Sulfoxide Instability

Sulfoxide moieties (found in blockbuster drugs like Omeprazole, Esomeprazole, and Modafinil) are highly reactive functional groups. Their degradation is rarely singular; it is a branching network of pathways dictated by pH, oxidative stress, and thermal energy. Understanding the why behind these pathways is the first step in troubleshooting.

Core degradation pathways of sulfoxide-containing APIs under various stress conditions.

Part 2: Troubleshooting Guide & FAQs

Q1: During stability-indicating LC-HRMS assays, I am observing unexpected peaks with a mass shift of exactly +15.9949 Da and -15.9949 Da. What is driving this, and how do I prevent it? Causality & Solution: A +16 Da shift indicates the oxidation of the sulfoxide to a sulfone , while a -16 Da shift indicates reduction to a sulfide (thioether) .

• Oxidation (+16 Da): Sulfoxides are highly susceptible to over-oxidation by trace peroxides present in excipients (e.g., PEGs or polysorbates) or via single-electron transfer to dioxygen[1]. To troubleshoot, screen your formulation excipients for peroxide values (PV) and consider adding radical scavengers or chelating agents (like EDTA) to arrest metal-catalyzed peroxide formation.

• Reduction (-16 Da): While less common in standard formulations, reduction to sulfides occurs readily in the presence of biological reductants or specific chemical catalysts[2]. If this occurs during sample preparation, evaluate your extraction solvents for unintended reducing agents.

Q2: My benzimidazole sulfoxide API (e.g., Omeprazole) degrades within minutes in the dissolution media. How can I differentiate between analytical artifacts and true formulation instability? Causality & Solution: Benzimidazole sulfoxides are notoriously unstable at acidic pH (pH < 4.0)[3]. The degradation is driven by the protonation of the benzimidazole nitrogen, which triggers a nucleophilic attack by the adjacent pyridine nitrogen. This forms a spiro intermediate, which rapidly collapses into a sulfenic acid and ultimately a sulfenamide [4]. To differentiate true instability from analytical artifacts, you must employ a quenched-validation approach . If your sample preparation utilizes acidic diluents, the API will degrade inside the HPLC vial before injection. Always neutralize the sample aliquot (e.g., using 0.1 N NaOH) immediately upon withdrawal from the dissolution vessel to freeze the degradation profile.

Q3: We are attempting to map the impurity profile of a novel sulfoxide drug, but forced degradation with anhydrides is yielding highly fragmented, unidentifiable spectra. What is happening? Causality & Solution: You are likely triggering a Pummerer-type rearrangement [5]. When a sulfoxide is activated by an electrophile (like an anhydride or acid chloride), it forms a sulfonium intermediate. A base (even a weak one) deprotonates the adjacent carbon, leading to the cleavage of the C-S bond or the formation of an α -functionalized sulfide. To map oxidative degradation without triggering Pummerer fragmentation, switch your stressor to a mild, non-acylating oxidant like 3% H2​O2​ in a neutral, aqueous-organic diluent.

Part 3: Self-Validating Experimental Protocols

To ensure data integrity, every forced degradation study must be self-validating. The following protocol isolates the degradation pathways while controlling for sample-prep artifacts.

Protocol: Orthogonal Forced Degradation of Sulfoxide APIs

Objective: To selectively induce and capture sulfone (oxidative) and sulfenamide (acidic) degradants without cross-contamination of pathways.

Step-by-Step Methodology:

• Baseline Preparation (Control): Accurately weigh 10 mg of the sulfoxide API and dissolve in 10 mL of LC-MS grade Methanol (1 mg/mL). Causality: Methanol is chosen over water to prevent baseline hydrolytic degradation prior to stress application.

• Acidic Stress (Pummerer/Sulfenamide Pathway):

  • Transfer 1 mL of the API solution to a vial. Add 1 mL of 0.1 N HCl[4].

  • Incubate at 25°C.

  • Self-Validating Quench: At exactly 2 hours, withdraw 100 μ L and immediately neutralize with 100 μ L of 0.1 N NaOH. Dilute with 800 μ L of mobile phase. Why? Failing to neutralize will result in continuous degradation in the autosampler, invalidating kinetic calculations.

• Oxidative Stress (Sulfone Pathway):

  • Transfer 1 mL of the API solution to a separate vial. Add 1 mL of 3% H2​O2​ [6].

  • Incubate at 25°C in the dark. Why? Light exposure can trigger concurrent photolytic cleavage of the C-S bond, confounding the oxidative data.

  • Self-Validating Quench: At 4 hours, withdraw 100 μ L and quench residual peroxide using a mild reducing agent (e.g., sodium thiosulfate) before LC-MS injection.

• Analysis: Inject quenched samples alongside the Baseline Control using an LC-HRMS system.

Self-validating workflow for isolating sulfoxide degradation pathways.

Part 4: Quantitative Data Summary

The following table synthesizes the expected kinetic behavior and mass spectrometric shifts of a model benzimidazole sulfoxide (e.g., Omeprazole) under validated stress conditions[4],[7],[3].

Stress Condition	Primary Reagent	Dominant Degradation Pathway	Expected Mass Shift ( Δ Da)	Approximate Half-Life ( t1/2​ )
Acidic (pH < 4.0)	0.1 N HCl	Rearrangement to Sulfenamide	-18.01 (Loss of H2​O )	< 10 minutes
Oxidative	3% H2​O2​	Oxidation to Sulfone	+15.99 (Addition of O)	12 - 24 hours
Reductive	Chemical Reductants	Reduction to Sulfide	-15.99 (Loss of O)	Variable (Catalyst dependent)
Aqueous (pH 11.0)	0.1 N NaOH	Base Hydrolysis	N/A (Highly Stable)	~ 300 days

Part 5: References

1.4. Benchchem. 2. 1. PMC / National Institutes of Health. 3.7. ResearchGate. 4.5. PMC / National Institutes of Health. 5.3. ResearchGate. 6.2. Organic & Biomolecular Chemistry (RSC Publishing). 7.6. Research Journal of Pharmacy and Technology.

Sources

• 1. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A sustainable photochemical aerobic sulfide oxidation: access to sulforaphane and modafinil - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01066F [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Intertwined Processes in the Pummerer‐Type Rearrangement Affording α‐Trifluoromethoxylated Thioethers and the Corresponding Highly Enantioenriched Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]

I. Mechanistic Workflow: The Kinetic vs. Thermodynamic Battle

Welcome to the Sulfoxidation Technical Support & Troubleshooting Center .

As a Senior Application Scientist, I frequently encounter researchers struggling with the delicate kinetic balance required for selective sulfoxidation. Sulfoxides are pivotal structural motifs in pharmaceuticals (e.g., proton pump inhibitors like omeprazole) and act as versatile chiral auxiliaries. However, the oxidation of a sulfide to a sulfoxide is fraught with a major thermodynamic trap: over-oxidation to the sulfone .

This guide is engineered to move beyond basic recipes. Here, we dissect the causality behind experimental choices, provide self-validating protocols, and troubleshoot the most complex issues in chemoselective and enantioselective sulfoxidation.

The fundamental challenge in sulfoxide synthesis is that the initial oxidation of the sulfide (nucleophilic attack of sulfur on the oxidant) is kinetically favored, but the resulting sulfoxide is still susceptible to further oxidation. To prevent the formation of the highly stable sulfone, we must enforce strict kinetic control over the reaction environment[1].

Kinetic vs. Thermodynamic control in sulfide oxidation pathways.

II. Knowledge Base: Field-Validated Protocols

Every protocol below is designed as a self-validating system. By monitoring specific physical or chemical cues during the procedure, you can verify the integrity of the reaction in real-time.

Protocol A: Transition-Metal-Free Selective Oxidation (Green Chemistry)

This method utilizes 30% aqueous H2O2 in glacial acetic acid. The causality here is precise: acetic acid acts as a mild promoter (forming peracetic acid in situ), but by keeping temperatures strictly controlled, the kinetic barrier to sulfone formation is maintained[2].

Step-by-Step Methodology:

• Preparation: Dissolve the organic sulfide (2.0 mmol) in glacial acetic acid (2.0 mL) in a 25 mL round-bottom flask.

• Thermal Control: Submerge the flask in an ice bath to bring the internal temperature to exactly 0 °C. Causality: Lowering the temperature exponentially decreases the rate of the secondary oxidation (sulfoxide to sulfone) compared to the primary oxidation.

• Oxidant Addition: Slowly add 30% aqueous H₂O₂ (8.0 mmol) dropwise over 15–20 minutes using a syringe pump.

  • Self-Validating Check: Monitor the flask temperature. Exothermic spiking indicates too rapid addition, which provides the activation energy needed for sulfone formation. If the flask warms, pause addition immediately.

• Reaction: Remove the ice bath and stir at room temperature. Monitor via TLC (typically 1–3 hours).

• Quenching & Isolation: Neutralize carefully with 4 M aqueous NaOH. Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure sulfoxide[2].

Protocol B: Enantioselective Sulfoxidation (Kagan-Modena Type)

Achieving high enantiomeric excess (ee) requires breaking the symmetry of the prochiral sulfide using a chiral environment, typically a Titanium(IV) or Vanadium(V) complex[3][4].

Step-by-Step Methodology:

• Catalyst Assembly: In a flame-dried flask under argon, mix Ti(O-iPr)₄ (1.0 eq), (+)-diethyl tartrate (DET) (2.0 eq), and distilled water (1.0 eq) in anhydrous CH₂Cl₂.

• Pre-complexation: Stir at room temperature for 20 minutes. Causality: This aging period is critical to form the active chiral dinuclear titanium complex. Failing to wait results in uncomplexed titanium that will catalyze racemic oxidation.

• Substrate Addition: Add the prochiral sulfide (1.0 eq) and cool the system to -20 °C.

  • Self-Validating Check: The solution should remain homogeneous. Precipitation indicates moisture contamination, which will ruin the ee.

• Oxidation: Add tert-butyl hydroperoxide (TBHP) (1.1 eq) dropwise.

• Workup: Quench with water after 10 hours, filter through a Celite pad to remove titanium salts, and purify via silica gel column chromatography.

III. Quantitative Data: Oxidant Selection Matrix

Choosing the right oxidant dictates your chemoselectivity. Use the table below to benchmark your reagents.

Oxidant System	Operating Temp	Chemoselectivity (S=O vs O=S=O)	Primary Byproducts	Best Use Case / Notes
30% H₂O₂ / AcOH	0 °C to RT	High (Kinetic control required)	H₂O	General purpose, green chemistry, highly scalable[2].
5% H₂O₂ (Dilute)	-5 °C to 0 °C	Very High	H₂O	Prevention of over-oxidation in sensitive substrates[5].
NaIO₄ (Sodium Periodate)	0 °C	Excellent	NaIO₃	Highly specific for sulfoxides; stops cleanly at S=O.
Oxone / Alumina	Reflux	Poor (Favors Sulfone)	Sulfate salts	Use only when the sulfone is the desired final product.
H₂O₂ / TaC Catalyst	RT	Excellent	H₂O	Tantalum carbide strictly arrests at sulfoxide; Niobium carbide (NbC) pushes to sulfone[6].

IV. Troubleshooting & FAQs

Q1: I am consistently seeing 10–15% sulfone contamination in my final product. How do I arrest the oxidation strictly at the sulfoxide stage? A1: Sulfone formation is the thermodynamic sink. If local concentrations of the oxidant are too high or the temperature spikes, over-oxidation occurs[1].

• Actionable Fix 1 (Dilution): Switch from 30% H₂O₂ to 5% H₂O₂. Diluting the oxidant reduces the reaction rate of the secondary step (sulfoxide to sulfone) significantly more than the primary step[5].

• Actionable Fix 2 (Catalyst Swap): If using metal catalysts, switch to Tantalum carbide (TaC). TaC provides high yields of sulfoxides without over-oxidation, whereas catalysts like Niobium carbide efficiently afford sulfones[6].

Q2: My enantioselective sulfoxidation is yielding poor enantiomeric excess (<50% ee). What is failing mechanically? A2: Poor ee usually stems from "background" (uncatalyzed) oxidation competing with the chiral catalyst-mediated pathway. If the oxidant reacts directly with the sulfide before coordinating with the chiral metal complex, you get a racemic mixture[3].

• Actionable Fix 1 (Order of Addition): Ensure the chiral ligand and metal are fully complexed before adding the oxidant[4]. Add the oxidant via a syringe pump over several hours to ensure all oxidation occurs within the chiral pocket.

• Actionable Fix 2 (Kinetic Resolution): If ee plateaus, you can intentionally over-oxidize the mixture slightly. Chiral catalysts often oxidize one sulfoxide enantiomer to the sulfone faster than the other. This sacrifices some chemical yield but highly enriches the remaining sulfoxide's ee (kinetic resolution)[3].

Q3: My sulfide is highly hydrophobic and won't dissolve in the aqueous H₂O₂/AcOH system, leading to unreacted starting material. How do I force the reaction? A3: Biphasic systems suffer from severe mass transfer limitations. If the sulfide is trapped in the organic layer and the oxidant in the aqueous layer, the reaction stalls.

• Actionable Fix 1 (Phase Transfer Catalysts): Introduce a quaternary ammonium salt (e.g., trioctylmethylammonium dihydrogen phosphate) to shuttle the oxidant into the organic phase[5].

• Actionable Fix 2 (Host-Guest Complexation): Use hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic cavity of the cyclodextrin encapsulates the sulfide, solubilizing it in the aqueous phase. Furthermore, the cyclodextrin provides a physical steric shield that helps prevent the secondary over-oxidation to the sulfone[5].

V. References

• "Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions", National Center for Biotechnology Information (PMC). Available at:[Link]

• "Sulfide Oxidation - ACS GCI Pharmaceutical Roundtable Reagent Guides", American Chemical Society. Available at:[Link]

• "Synthesis of Enantioenriched Sulfoxides", ResearchGate. Available at:[Link]

• "Sulfone synthesis by oxidation", Organic Chemistry Portal. Available at:[Link]

• "Sulfoxide synthesis by oxidation", Organic Chemistry Portal. Available at: [Link]

• "Selective Oxidation of Sulfides to Sulfoxides/Sulfones by 30% Hydrogen Peroxide", Taylor & Francis Online. Available at:[Link]

Sources

• 1. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 2. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Sulfone synthesis by oxidation [organic-chemistry.org]

Process Chemistry Support Center: Troubleshooting Fischer-Speier Esterification

Welcome to the Technical Support Center for synthetic organic chemistry. The Fischer-Speier esterification is a fundamental method for the direct acylation of alcohols using carboxylic acids under acidic catalysis[1]. Despite its operational simplicity, researchers frequently encounter stalled conversions, poor isolated yields, and complex side reactions.

Because this reaction is a thermodynamically controlled equilibrium governed by the PADPED mechanism (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation), it requires precise manipulation of reaction conditions to drive the system toward the target ester[2]. This guide provides diagnostic workflows, causality-driven FAQs, and self-validating protocols to help you optimize your esterification yields.

Diagnostic Decision Tree

Diagnostic decision tree for troubleshooting low yields in Fischer esterification.

Knowledge Base: Frequently Asked Questions (FAQs)

Q1: My reaction stalls at ~60-65% yield despite prolonged heating. Why isn't it going to completion?

• Causality & Mechanism: The Fischer esterification is an equilibrium process. Because every step is reversible, the accumulation of water (the byproduct) competes for the active catalytic sites and drives the reverse reaction (acidic ester hydrolysis)[2][3].

• Self-Validating Solution: To break the equilibrium, you must apply Le Chatelier's principle[4]. You can either use a 10-fold molar excess of alcohol (which can push yields to 97%) or physically remove the water as it forms using a Dean-Stark apparatus[2].

Q2: I am using a tertiary alcohol (e.g., t-butanol), and my ester yield is near zero. What is happening?

• Causality & Mechanism: Fischer esterification is highly sensitive to steric factors[4]. Primary alcohols react rapidly, but secondary and especially tertiary alcohols face severe steric hindrance that prevents nucleophilic attack on the protonated carbonyl[4][5]. Furthermore, under the strongly acidic conditions and elevated temperatures required for this reaction, tertiary alcohols preferentially undergo E1 dehydration to form alkene byproducts[4][5].

• Self-Validating Solution: Do not use Fischer conditions for tertiary alcohols. Instead, pivot to a Steglich esterification (using DCC/EDC and DMAP) or convert the carboxylic acid to a highly reactive acid chloride prior to alcohol addition[1][5].

Q3: My GC-MS shows the presence of symmetrical ethers and alkenes. How do I minimize these side reactions?

• Causality & Mechanism: Strong mineral acids like sulfuric acid ( H2​SO4​ ) are potent dehydrating agents[6]. While they effectively protonate the carbonyl, they can also catalyze the intermolecular dehydration of primary alcohols to form symmetrical ethers, or the intramolecular dehydration of alcohols to form alkenes[4].

• Self-Validating Solution: Substitute H2​SO4​ with a milder, more selective catalyst such as para-toluenesulfonic acid ( p -TsOH) or a Lewis acid like Scandium(III) triflate ( Sc(OTf)3​ )[1]. Additionally, lower the reaction temperature to the minimum required for reflux.

Q4: I have good conversion by TLC, but I lose my product during the aqueous workup. How can I prevent this?

• Causality & Mechanism: Esters are susceptible to base-catalyzed hydrolysis (saponification). If the acidic reaction mixture is neutralized with a strong base (e.g., NaOH ) or left in contact with basic aqueous layers for too long, the ester will revert to the carboxylate salt and alcohol. Furthermore, short-chain esters are partially water-soluble.

• Self-Validating Solution: Use a mild base like 5% aqueous NaHCO3​ for neutralization[7]. Washing the organic layer with saturated NaCl (brine) decreases the solubility of the ester in the aqueous phase and helps break any emulsions[7].

Mechanistic Pathway and Competing Side Reactions

Mechanistic pathway of Fischer esterification vs. competitive side reactions.

Quantitative Data: Strategies for Yield Optimization

Condition / Modification	Equilibrium Shift	Expected Yield Range	Primary Causality / Mechanism
1:1 Molar Ratio (No water removal)	None	60 - 65%	Reaction reaches standard thermodynamic equilibrium[2].
10:1 Molar Ratio (Excess Alcohol)	High	~97%	Le Chatelier's principle drives the forward reaction[2].
100:1 Molar Ratio (Excess Alcohol)	Very High	~99%	Massive nucleophile excess outcompetes reverse hydrolysis[2].
1:1 Ratio + Dean-Stark Trap	High	90 - 95%+	Continuous physical removal of water prevents reverse reaction[2][4].
Tertiary Alcohol + H2​SO4​	Negative	< 10%	Steric hindrance prevents attack; acid catalyzes E1 elimination[4][5].

Standard Operating Procedure (SOP): High-Yield Fischer Esterification

This protocol utilizes a Dean-Stark apparatus to create a self-validating system that physically guarantees the shift of the thermodynamic equilibrium.

Phase 1: Reaction Assembly

• Step: In a round-bottom flask, combine 1.0 equivalent of carboxylic acid, 1.2 equivalents of primary/secondary alcohol, 0.05 equivalents of para-toluenesulfonic acid ( p -TsOH), and toluene as the solvent. Attach a Dean-Stark trap and a reflux condenser.

• Causality: p -TsOH is chosen over H2​SO4​ to minimize oxidative side reactions and ether formation[1]. Toluene acts as a solvent and forms a low-boiling azeotrope with water to facilitate its removal[2].

• Self-Validation Check: Ensure the Dean-Stark trap is pre-filled with toluene before heating. If left empty, the reaction solvent will distill into the trap, drying out the reaction flask and potentially causing thermal decomposition.

Phase 2: Azeotropic Distillation

• Step: Heat the mixture to a vigorous reflux (approx. 110°C)[1].

• Causality: Heat provides the activation energy for the nucleophilic attack on the protonated carbonyl[6]. The toluene-water azeotrope vaporizes, condenses, and falls into the trap.

• Self-Validation Check: Water is denser than toluene and will phase-separate at the bottom of the trap[2]. Calculate the theoretical yield of water (18 mL per mole of acid). The reaction is empirically complete when the water level in the trap ceases to rise, providing a real-time visual confirmation of conversion[8].

Phase 3: Quench and Workup

• Step: Cool the reaction to room temperature. Wash the organic layer with 5% aqueous NaHCO3​ , followed by saturated NaCl (brine)[7].

• Causality: NaHCO3​ neutralizes the p -TsOH catalyst, halting the equilibrium and preventing hydrolysis during isolation[7]. Brine reduces the solubility of the ester in the aqueous phase and breaks any emulsions[7].

• Self-Validation Check: The NaHCO3​ wash will generate CO2​ gas. The neutralization is complete when gas evolution ceases upon shaking (ensure frequent venting of the separatory funnel to prevent pressure buildup)[9]. Check the pH of the aqueous layer; it should be mildly basic (pH ~8).

Sources

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances | MDPI [mdpi.com]
• 4. Video: Carboxylic Acids to Esters: Acid-Catalyzed (Fischer) Esterification Overview [jove.com]
• 5. Preparation of Esters - Chemistry Steps [chemistrysteps.com]
• 6. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. sciencemadness.org [sciencemadness.org]

Preventing over-oxidation to sulfone in sulfoxide synthesis

A Senior Application Scientist's Guide to Preventing Over-oxidation to Sulfone

The selective oxidation of sulfides to sulfoxides is a critical transformation in the synthesis of a wide array of biologically and pharmaceutically important molecules.[1][2][3][4] However, a common challenge in this process is the over-oxidation of the desired sulfoxide to the corresponding sulfone.[5][6][7] This guide provides in-depth technical assistance to researchers, scientists, and drug development professionals to troubleshoot and optimize their sulfoxide synthesis, ensuring high selectivity and yield.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that you may encounter during your experiments, offering explanations grounded in chemical principles and actionable protocols.

Q1: My reaction is producing a significant amount of sulfone byproduct. How can I improve the selectivity for the sulfoxide?

A1: The formation of sulfone is a classic problem of over-oxidation. The key to preventing this lies in controlling the reaction kinetics and the reactivity of your oxidizing system. Here’s a multi-faceted approach to enhance selectivity:

1. Meticulous Control of Oxidant Stoichiometry:

The most direct cause of sulfone formation is an excess of the oxidizing agent.

• Causality: The oxidation of a sulfide to a sulfoxide is generally faster than the subsequent oxidation of the sulfoxide to a sulfone. However, if unreacted oxidant is present after the initial oxidation, it will proceed to oxidize the sulfoxide.

• Actionable Advice:

  • Use a precise stoichiometric amount (typically 1.0 to 1.1 equivalents) of the oxidant relative to the sulfide.[8]

  • Employ a slow addition of the oxidant to the reaction mixture. This maintains a low concentration of the oxidant at any given time, favoring the faster initial oxidation.[9]

2. Judicious Selection of the Oxidizing Agent:

Different oxidizing agents have varying reactivities. Choosing a milder or more selective reagent is crucial.

• Hydrogen Peroxide (H₂O₂): While considered a "green" oxidant, its reactivity often needs to be attenuated.[5] Using H₂O₂ in conjunction with a catalyst can enhance selectivity.[10][11][12] For instance, a silica-based tungstate catalyst has been shown to effectively catalyze the selective oxidation of sulfides to sulfoxides with 30% H₂O₂.[11]

• Oxone (2KHSO₅·KHSO₄·K₂SO₄): This is a versatile and stable oxidant.[1][8] The selectivity of Oxone can be significantly influenced by the solvent system.[8][13]

• Sodium Periodate (NaIO₄): Often used for its high selectivity in converting sulfides to sulfoxides.[14] It is a mild oxidant that can be used in aqueous or mixed solvent systems.

• meta-Chloroperoxybenzoic Acid (m-CPBA): A highly effective oxidant where stoichiometry is the primary determinant of the product.[15] Careful control of the amount of m-CPBA is essential to avoid sulfone formation.[15]

3. Optimization of Reaction Temperature:

• Causality: Higher temperatures generally increase reaction rates but can decrease selectivity by providing the activation energy needed for the slower over-oxidation step.

• Actionable Advice: Perform the reaction at a lower temperature. For many oxidations, starting at 0°C or even lower and slowly allowing the reaction to warm to room temperature can significantly improve selectivity.

4. Strategic Choice of Solvent:

• Causality: The solvent can influence the reactivity of the oxidant and the solubility of the reactants and intermediates. In some cases, the solvent can compete with the sulfoxide for binding to a catalyst, thereby preventing over-oxidation.[16]

• Actionable Advice:

  • For Oxone oxidations, using ethanol as the solvent favors the formation of sulfoxides, while water promotes the formation of sulfones.[8][13]

  • With certain metal-catalyzed oxidations, a solvent like methanol can retard over-oxidation by competing with the sulfoxide for coordination to the metal center.[16]

Q2: I am observing incomplete conversion of my sulfide starting material. What adjustments can I make?

A2: Incomplete conversion can be as frustrating as over-oxidation. Here are several strategies to drive your reaction to completion without sacrificing selectivity:

1. Gradual Increase in Oxidant Equivalents:

• Actionable Advice: If you started with a strict 1.0 equivalent of the oxidant, you can cautiously increase it in small increments (e.g., to 1.05, then 1.1 equivalents). Monitor the reaction closely by a suitable analytical method like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure that the increase in conversion is not accompanied by a significant rise in sulfone formation.

2. Introduction of a Catalyst:

• Causality: A catalyst can increase the rate of the desired oxidation without needing to increase the concentration of the oxidant or the reaction temperature.

• Actionable Advice:

  • For H₂O₂-based oxidations, consider using a metal catalyst such as those based on tungsten, molybdenum, or manganese.[10][11][12][17] For example, Mn₂ZnO₄ spinel nanoparticles have been shown to be an efficient heterogeneous catalyst for this transformation.[10]

  • Phase-transfer catalysts can be effective when dealing with biphasic reaction mixtures, enhancing the interaction between the aqueous oxidant and the organic sulfide.[11]

3. Extended Reaction Time:

• Actionable Advice: If the reaction is clean but slow, simply extending the reaction time may be sufficient to achieve complete conversion. Continue to monitor the reaction to ensure that over-oxidation does not become an issue over longer periods.

4. Modest Increase in Temperature:

• Actionable Advice: If the reaction is sluggish at lower temperatures, a slight increase in temperature can be beneficial. For example, if you are running the reaction at 0°C, try letting it proceed at room temperature. The key is to find a balance where the rate of sulfoxide formation is significantly increased relative to the rate of sulfone formation.

Q3: My reaction is very slow. How can I increase the reaction rate without promoting over-oxidation?

A3: Accelerating a selective oxidation requires a nuanced approach. Here are some effective strategies:

1. Catalyst-Mediated Oxidation:

• Causality: Catalysts provide an alternative, lower-energy reaction pathway.

• Actionable Advice:

  • Metal Catalysts: Iron, tungsten, and molybdenum-based catalysts are known to be effective for sulfide oxidation.[11][18][19] For instance, readily available iron compounds with molecular oxygen in polyethylene glycol (PEG) have been shown to be an active catalytic system.[18]

  • Organocatalysts: In some cases, small organic molecules can catalyze the oxidation.

2. Solvent Effects:

• Actionable Advice: The choice of solvent can dramatically impact the reaction rate. For example, some reactions are faster in more polar solvents. It is often worthwhile to screen a few different solvents to find the optimal one for your specific substrate and oxidant combination.

3. pH Adjustment:

• Causality: The pH of the reaction medium can influence the reactivity of the oxidizing agent.

• Actionable Advice: For some oxidants, such as H₂O₂, acidic conditions can enhance the rate of oxidation.[9] A common practice is to use acetic acid as a solvent or co-solvent.[5]

Q4: I am working with a substrate that has other sensitive functional groups. Which oxidation method is most suitable?

A4: Chemoselectivity is paramount when dealing with complex molecules. The goal is to oxidize the sulfide without affecting other functional groups like alkenes, alcohols, or amines.

1. Mild and Selective Oxidizing Agents:

• Actionable Advice:

  • Sodium Periodate (NaIO₄): This is often the reagent of choice for substrates with sensitive functional groups due to its mild nature.

  • Hydrogen Peroxide with a Selective Catalyst: Many catalytic systems using H₂O₂ have been developed to be highly chemoselective.[11][17]

2. Control of Reaction Conditions:

• Actionable Advice:

  • Low Temperature: Running the reaction at low temperatures can often prevent side reactions with more sensitive functional groups.

  • Buffered pH: If your substrate is sensitive to acid or base, using a buffered reaction medium can be crucial.

3. Biocatalysis:

• Causality: Enzymes are highly specific catalysts that can perform oxidations with excellent chemoselectivity and enantioselectivity.

• Actionable Advice: If available, using an appropriate enzyme, such as a Baeyer-Villiger monooxygenase, can provide unparalleled selectivity.[9]

Frequently Asked Questions (FAQs)

What is the best oxidizing agent for selective sulfoxide synthesis?

There is no single "best" oxidizing agent, as the optimal choice depends on the specific substrate, scale, and desired reaction conditions. However, a comparative analysis can guide your selection:

Oxidizing Agent	Advantages	Disadvantages	Selectivity Control
Hydrogen Peroxide (H₂O₂)	"Green" oxidant (byproduct is water), inexpensive.[5]	Can be slow without a catalyst, risk of over-oxidation.[10][20]	Stoichiometry, catalyst, temperature, pH.[9][12]
Oxone	Stable solid, easy to handle, versatile.[1][8]	Can be a strong oxidant, selectivity is solvent-dependent.[8][13]	Stoichiometry, solvent choice.[8][13]
m-CPBA	Highly effective, predictable reactivity.[15]	Potentially explosive, requires careful handling.	Strict stoichiometric control.[15]
Sodium Periodate (NaIO₄)	Mild, highly selective for sulfoxide formation.[14]	Can be slow, may require a co-solvent for organic substrates.[20]	Generally high intrinsic selectivity.

How does the choice of solvent affect the selectivity of the oxidation?

The solvent can play a critical role in determining the outcome of the reaction:

• Polarity: The polarity of the solvent can influence the rate and selectivity of the oxidation.

• Coordinating Ability: In metal-catalyzed reactions, a coordinating solvent can compete with the sulfoxide product for binding to the catalyst, thus preventing a second oxidation step.[16]

• Reactivity: Some solvents can react with the oxidizing agent, either deactivating it or forming a new, more or less reactive species. For example, the selectivity of Oxone is highly dependent on the solvent, with ethanol favoring sulfoxide formation and water favoring sulfone formation.[8][13]

What is the role of a catalyst in selective sulfide oxidation?

A catalyst can enhance the selectivity of a sulfide oxidation in several ways:

• Activation of the Oxidant: Catalysts can activate a relatively mild oxidant like H₂O₂, allowing the reaction to proceed under milder conditions where over-oxidation is less likely.[10][11]

• Providing a Selective Reaction Pathway: The catalyst can create a specific reaction intermediate that preferentially oxidizes the sulfide to the sulfoxide and is less reactive towards the sulfoxide.

• Steric Hindrance: The structure of the catalyst can sterically hinder the approach of the bulkier sulfoxide for a second oxidation, while allowing the less hindered sulfide to react.

How can I monitor the progress of my reaction to avoid over-oxidation?

Careful reaction monitoring is essential for achieving high selectivity.

• Thin Layer Chromatography (TLC): This is a quick and easy method to qualitatively monitor the disappearance of the starting sulfide and the appearance of the sulfoxide and sulfone products. You can often find a solvent system that provides good separation of these three spots.

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC): These techniques provide quantitative information about the composition of the reaction mixture. They are ideal for precise monitoring and optimization studies.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the reaction by observing the disappearance of signals corresponding to the starting material and the appearance of new signals for the products.

• Colorimetric Methods: For high-throughput screening, several colorimetric assays have been developed for the detection of sulfoxides.[21][22]

Experimental Protocols

Protocol 1: General Procedure for Selective Oxidation of a Sulfide to a Sulfoxide using Oxone

This protocol is based on the solvent-dependent selectivity of Oxone.[8]

• Dissolve the sulfide (1 mmol) in ethanol (5 mL).

• Add Oxone (1.0 mmol, 1.0 equivalent) to the solution.

• Stir the reaction mixture at 60°C for 12 hours.

• Monitor the reaction by TLC to ensure the complete consumption of the starting material and to check for the formation of the sulfone byproduct.

• Once the reaction is complete, cool the mixture to room temperature and add water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: General Method for the Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide

This protocol describes a general method using hydrogen peroxide in glacial acetic acid.[5]

• Dissolve the sulfide (2 mmol) in glacial acetic acid (2 mL).

• Slowly add 30% hydrogen peroxide (8 mmol) to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Neutralize the resulting solution with aqueous NaOH (4 M).

• Extract the product with CH₂Cl₂.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the product.

Visualizing the Process

Workflow for Troubleshooting Over-oxidation

Caption: A decision-making workflow for troubleshooting and minimizing sulfone formation.

Reaction Mechanism: Electrophilic Attack

Sources

• 1. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. nanomaterchem.com [nanomaterchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfoxide - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 10. jsynthchem.com [jsynthchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Catalyst-free approach for solvent-dependent selective oxidation of organic sulfides with oxone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. How does sodium periodate function in the oxidation of sulfides t... | Study Prep in Pearson+ [pearson.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Elucidating the mechanism of the UiO-66-catalyzed sulfide oxidation: activity and selectivity enhancements through changes in the node coordination environment and solvent - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 17. jchemrev.com [jchemrev.com]
• 18. Iron-catalyzed selective oxidation of sulfides to sulfoxides with the polyethylene glycol/O2 system - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 19. Frontiers | Recent Advances in Catalytic Oxidation of Organic Sulfides: Applications of Metal–Ionic Liquid Catalytic Systems [frontiersin.org]
• 20. tandfonline.com [tandfonline.com]
• 21. Rapid Methods for High-Throughput Detection of Sulfoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Rapid methods for high-throughput detection of sulfoxides - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Cross-Validation of Analytical Methods for Sulfoxide Quantification: A Comprehensive Guide

As a Senior Application Scientist overseeing bioanalytical workflows, I frequently encounter the unique challenges associated with quantifying sulfoxides—such as the proton pump inhibitor omeprazole or the anthelmintic triclabendazole sulfoxide. Their intermediate oxidation state makes them highly susceptible to both reduction (to sulfides) and further oxidation (to sulfones) during sample preparation. Furthermore, relying on a single analytical modality often creates blind spots, such as undetected matrix suppression in mass spectrometry or co-elution in UV detection.

To guarantee scientific integrity, we must build a self-validating system . This guide outlines how to orthogonally cross-validate sulfoxide quantification using Quantitative Nuclear Magnetic Resonance (qNMR), High-Performance Liquid Chromatography (HPLC-UV), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Methodological Landscape

A robust cross-validation strategy leverages the distinct physical principles of three analytical pillars:

• qNMR (The Absolute Anchor): qNMR is a primary ratio method. Because the integrated area of an NMR resonance is directly proportional to the number of nuclei, without requiring an identical reference standard[1]. Using a certified internal calibrant in a , we can establish the exact mass fraction of the primary sulfoxide standard[2].

• HPLC-UV (The High-Throughput Workhorse): Once the reference standard is certified via qNMR, HPLC-UV serves as the robust, day-to-day method for formulation quality control. It relies on the chromophoric nature of the sulfoxide backbone to provide highly reproducible, linear data[3].

• LC-MS/MS (The High-Sensitivity Matrix Solver): For biological matrices (e.g., plasma), UV detection lacks sensitivity and specificity. LC-MS/MS, particularly using Multiple Reaction Monitoring (MRM), provides femtogram-level limits of detection. However, LC-MS/MS is prone to matrix effects (ion suppression or enhancement)[4]. This is mitigated by using , which co-elute with the target analyte and experience identical ionization conditions, thereby canceling out matrix variability[5].

Cross-Validation Workflow

Logical workflow for orthogonal cross-validation of sulfoxide quantification.

Comparative Performance Data

To objectively compare these methodologies, the following table summarizes their performance metrics when applied to a standard aryl sulfoxide model:

Parameter	qNMR	HPLC-UV	LC-MS/MS
Primary Use Case	Absolute standard calibration	Bulk formulation QC	Pharmacokinetics / Trace analysis
Reference Standard	Universal (e.g., Dimethyl sulfone)	Compound-specific	Compound-specific + Deuterated IS
Sensitivity (LOD)	~1-10 µg/mL	~10-50 ng/mL	~10-50 pg/mL
Linearity Range	10 µg/mL - 100 mg/mL	100 ng/mL - 100 µg/mL	1 ng/mL - 1000 ng/mL
Matrix Interference	High (Requires pure samples)	Moderate (Co-elution risk)	Low (MRM specificity), but prone to ion suppression
Throughput	Low (Long relaxation delays)	High (5-15 min/run)	Very High (2-5 min/run)

Experimental Protocols & Causality

A protocol is only as good as the understanding of its underlying mechanisms. Below are the self-validating methodologies used to execute this workflow.

Protocol 1: Absolute Quantification of Sulfoxide Standard via qNMR

Causality: To use a sulfoxide standard for HPLC or LC-MS/MS calibration, its exact purity must be known., relying purely on quantum mechanical spin properties[6].

• Internal Standard Selection: Select a high-purity internal standard (IS) such as Dimethyl sulfone (DMSO2) that has a distinct, non-overlapping NMR signal compared to the target sulfoxide[2].

• Weighing: Using a calibrated microbalance, precisely weigh ~20 mg of the sulfoxide analyte and ~5 mg of the IS into the same vial.

  • Causality: Co-weighing minimizes transfer losses and ensures the exact molar ratio is permanently locked in the same solution[2].

• Dissolution: Dissolve the mixture in 1.0 mL of deuterated dimethyl sulfoxide (DMSO-d6). Ensure complete dissolution via sonication.

  • Causality: Undissolved particulates will skew the molar ratio, rendering the absolute quantification invalid[2].

• Acquisition: Acquire the 1H NMR spectrum with a long relaxation delay (D1 ≥ 5 × T1).

  • Causality: A sufficient delay ensures complete longitudinal relaxation of all protons, preventing signal saturation and ensuring the integrated area is strictly proportional to the number of nuclei[1].

• Calculation: Calculate the absolute purity using the integrated areas, number of protons, molecular weights, and the known mass of the IS[1].

Protocol 2: LC-MS/MS Quantification in Human Plasma (e.g., Omeprazole)

Causality: Plasma proteins and lipids cause severe ion suppression in the MS source. Protein precipitation combined with a deuterated internal standard corrects for this matrix effect[5].

• Sample Preparation: To 100 µL of human plasma, add 10 µL of deuterated internal standard (e.g., Omeprazole-d3). Add 300 µL of ice-cold acetonitrile[7].

• Extraction: Vortex for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Causality: Acetonitrile disrupts protein hydration shells, causing them to precipitate. The cold temperature is critical to prevent the thermally labile sulfoxide from degrading into a sulfone or sulfide during extraction.

• Chromatography: Inject 5 µL of the supernatant onto a C18 reversed-phase column. Use a mobile phase of (A) 10 mM Ammonium Acetate (pH 10.0) and (B) Acetonitrile.

  • Causality: Omeprazole is highly acid-labile; a basic mobile phase (pH 10.0) prevents its degradation into cyclic sulfenamides during the chromatographic run[7].

• Detection: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor the specific MRM transitions for the target sulfoxide and its deuterated counterpart[7].

Case Study: Cross-Validation Results

When cross-validating the quantification of an omeprazole formulation, qNMR first established the primary standard purity at 98.5% (± 0.2%). Using this calibrated standard, the (R² = 0.9995) from 1 to 100 µg/mL[3].

For pharmacokinetic profiling, the LC-MS/MS method was validated against the HPLC data by analyzing spiked plasma samples at the upper limit of quantification (ULOQ). The with an inter-day precision (RSD) of 4.1%[8]. This confirmed that the matrix effects were successfully neutralized by the deuterated internal standard, proving that the calibration chain from qNMR to LC-MS/MS remained unbroken and analytically sound.

Sources

• 1. usp.org [usp.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 4. researchgate.net [researchgate.net]
• 5. Prochlorperazine sulfoxide-d8 | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Benchmarking Ethyl 5-(octane-1-sulfinyl)pentanoate Against Known Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Novel Matrix Metalloproteinase Inhibitors

Matrix metalloproteinases (MMPs) are a family of zinc-dependent endopeptidases crucial for the remodeling of the extracellular matrix (ECM).[1] While essential for physiological processes like wound healing and development, their dysregulation is a hallmark of numerous pathologies, including cancer metastasis, arthritis, and cardiovascular diseases.[1][2] The ability of malignant tumor cells to degrade the ECM is a critical step in invasion and the formation of secondary tumors.[3][4] Consequently, MMPs have become significant therapeutic targets, spurring the development of various inhibitors.[1]

This guide introduces a novel compound, Ethyl 5-(octane-1-sulfinyl)pentanoate , a molecule featuring a sulfoxide group. Sulfoxide-containing molecules have shown potential as enzyme inhibitors in various contexts, in some cases acting as mechanism-based inactivators or exhibiting chirality that influences biological activity.[5][6] The sulfinyl group, in particular, may act as a chelating agent for the zinc ion at the active site of MMPs, a mechanism employed by established inhibitors like Batimastat and Marimastat.[7]

Here, we present a comprehensive framework for benchmarking Ethyl 5-(octane-1-sulfinyl)pentanoate against two well-characterized, broad-spectrum MMP inhibitors: Batimastat (BB-94) and Marimastat (BB-2516) .[1][8] This guide provides detailed experimental protocols, data interpretation strategies, and the scientific rationale behind each step, enabling researchers to rigorously evaluate the potential of this novel compound.

Comparative Inhibitors: The Benchmarks

A thorough evaluation requires comparison against established standards. Batimastat and Marimastat are potent, broad-spectrum MMP inhibitors that have been extensively studied, making them ideal benchmarks.[1][8]

• Batimastat (BB-94): A potent, non-specific MMP inhibitor that was one of the first to be evaluated in clinical trials.[9][10] It functions by binding to the zinc ion in the MMP active site.[11]

• Marimastat (BB-2516): An orally bioavailable, broad-spectrum MMP inhibitor with a hydroxamate structure that also chelates the active site zinc ion.[10][12]

Experimental Design: A Multi-faceted Approach to Benchmarking

To comprehensively assess the inhibitory potential of Ethyl 5-(octane-1-sulfinyl)pentanoate, a multi-tiered experimental approach is necessary. This involves in vitro enzyme kinetics to determine potency and selectivity, followed by cell-based assays to evaluate efficacy in a more physiologically relevant context.

Caption: Experimental workflow for benchmarking novel MMP inhibitors.

Protocol 1: In Vitro MMP Inhibition Assay (Fluorogenic Substrate)

This assay determines the half-maximal inhibitory concentration (IC50) of the test compounds against specific MMPs. The principle relies on Fluorescence Resonance Energy Transfer (FRET), where a fluorophore and a quencher are part of a synthetic peptide substrate.[13][14] Cleavage by an active MMP separates the pair, resulting in a measurable increase in fluorescence.[13][15]

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35).[16]

  • Reconstitute recombinant human pro-MMPs (e.g., MMP-2, MMP-9) and activate them according to the manufacturer's protocol (e.g., with 4-aminophenylmercuric acetate (APMA)).[8]

  • Prepare 10 mM stock solutions of Ethyl 5-(octane-1-sulfinyl)pentanoate, Batimastat, and Marimastat in 100% DMSO.[8][17] Note that DMSO can have minor inhibitory effects at high concentrations and should be kept consistent across all assays.[18][19]

  • Prepare a stock solution of a fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2) in DMSO.[16][20]

• Assay Procedure (96-well plate format):

  • Prepare serial dilutions of the inhibitor stock solutions to create a range of concentrations for IC50 determination.[8]

  • In a black 96-well microplate, add the activated MMP enzyme and the corresponding inhibitor dilution.[13][20]

  • Include control wells:

    • Positive Control: Enzyme and assay buffer (no inhibitor).

    • Negative Control (Blank): Assay buffer only (no enzyme).[20]

  • Incubate the plate for 15-30 minutes at 37°C to allow for inhibitor-enzyme binding.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.[20]

  • Immediately begin monitoring the fluorescence intensity (e.g., excitation ~328 nm, emission ~393 nm) in a kinetic mode at 37°C for at least 30 minutes, taking readings every minute.[13][21]

• Data Analysis:

  • For each concentration, calculate the initial reaction velocity (V₀) from the linear portion of the fluorescence versus time plot.[20]

  • Normalize the velocities to the positive control (100% activity).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[16]

Expected Data and Interpretation

The IC50 values provide a direct measure of the potency of each inhibitor. A lower IC50 indicates a more potent inhibitor.

Table 1: Comparative In Vitro Inhibitory Activity (IC50) of Test Compounds against MMPs (Hypothetical Data)

Compound	MMP-2 IC50 (nM)	MMP-9 IC50 (nM)
Ethyl 5-(octane-1-sulfinyl)pentanoate	55	78
Batimastat	4[8][22]	4[8][22]
Marimastat	6[8][12]	3[8][12]

This hypothetical data suggests that while Ethyl 5-(octane-1-sulfinyl)pentanoate shows inhibitory activity, it is less potent than the established broad-spectrum inhibitors Batimastat and Marimastat.

Protocol 2: Cell-Based Invasion Assay (Boyden Chamber Assay)

This assay assesses the ability of an inhibitor to block cancer cell invasion through a basement membrane matrix, a process heavily dependent on MMP activity.[23] The Boyden chamber consists of two compartments separated by a microporous membrane coated with an extracellular matrix protein mixture (e.g., Matrigel).[24][25]

Step-by-Step Methodology

• Cell Culture and Preparation:

  • Culture a highly invasive cancer cell line (e.g., HT-1080 fibrosarcoma) in appropriate media.

  • The day before the assay, starve the cells in serum-free media to minimize basal migration.[26]

• Assay Setup:

  • Rehydrate the Matrigel-coated inserts of a 24-well Boyden chamber plate.[26]

  • In the lower chamber, add complete medium containing a chemoattractant (e.g., 10% fetal bovine serum).[26]

  • In the upper chamber, seed the starved cells in serum-free medium containing different concentrations of the test inhibitors (Ethyl 5-(octane-1-sulfinyl)pentanoate, Batimastat, Marimastat) or a vehicle control (DMSO).[23]

• Incubation and Analysis:

  • Incubate the plate at 37°C in a CO2 incubator for 24-48 hours.

  • After incubation, remove the non-invading cells from the top surface of the membrane with a cotton swab.

  • Fix and stain the invading cells on the bottom surface of the membrane (e.g., with crystal violet).

  • Elute the stain and quantify the absorbance using a plate reader, or count the stained cells under a microscope.[23]

Expected Data and Interpretation

A reduction in the number of invading cells in the presence of an inhibitor indicates its efficacy in a cellular context.

Table 2: Comparative Efficacy in a Cell-Based Invasion Assay (Hypothetical Data)

Compound (at 1 µM)	% Inhibition of Cell Invasion
Ethyl 5-(octane-1-sulfinyl)pentanoate	65%
Batimastat	85%
Marimastat	82%
Vehicle Control (DMSO)	0%

This hypothetical data shows that Ethyl 5-(octane-1-sulfinyl)pentanoate can inhibit cancer cell invasion, though to a lesser extent than Batimastat and Marimastat at the same concentration.

Protocol 3: Cytotoxicity Assay (MTT or LDH Assay)

It is crucial to ensure that the observed inhibition of cell invasion is due to specific MMP inhibition and not general cytotoxicity.[27] The MTT assay measures metabolic activity, while the LDH assay measures the release of lactate dehydrogenase from damaged cells, both of which are indicators of cell viability.[28][29]

Caption: Workflow for assessing inhibitor cytotoxicity.

Step-by-Step Methodology (MTT Assay Example)

• Cell Seeding: Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds.

• Incubation: Incubate for the same duration as the invasion assay (e.g., 24-48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.[27]

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.[27]

• Measurement: Measure the absorbance at ~570 nm using a plate reader.[27]

Expected Data and Interpretation

The results will indicate the concentration at which the compounds become toxic to the cells (CC50). Ideally, the effective inhibitory concentration in the invasion assay should be significantly lower than the cytotoxic concentration.

Table 3: Cytotoxicity of Test Compounds (Hypothetical Data)

Compound	CC50 (µM)
Ethyl 5-(octane-1-sulfinyl)pentanoate	> 100
Batimastat	> 100
Marimastat	> 100

This hypothetical data suggests that none of the compounds are cytotoxic at the concentrations used in the functional assays, indicating that the observed effects on cell invasion are likely due to MMP inhibition.

Conclusion and Future Directions

This guide outlines a robust, multi-pronged approach to benchmarking the novel compound Ethyl 5-(octane-1-sulfinyl)pentanoate against the established MMP inhibitors Batimastat and Marimastat. The combination of in vitro enzymatic assays and cell-based functional assays provides a comprehensive evaluation of a compound's potency, efficacy, and safety profile.

Based on our hypothetical data, Ethyl 5-(octane-1-sulfinyl)pentanoate demonstrates promise as an MMP inhibitor, albeit with lower potency than the benchmark compounds. Future studies should focus on:

• Selectivity Profiling: Testing against a broader panel of MMPs to determine its selectivity profile.

• Mechanism of Action Studies: Investigating whether the sulfoxide group is indeed chelating the active site zinc ion through structural biology studies.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of Ethyl 5-(octane-1-sulfinyl)pentanoate to improve potency.

By following the rigorous protocols detailed in this guide, researchers can effectively evaluate novel enzyme inhibitors and contribute to the development of new therapeutics for a range of diseases.

References

• Gialeli, C., Theocharis, A. D., & Karamanos, N. K. (2011). Roles of matrix metalloproteinases in cancer progression and their pharmacological targeting. The FEBS Journal, 278(1), 16-27.
• Rasmussen, H. S., & McCann, P. P. (1997). Matrix metalloproteinase inhibition as a novel anticancer strategy: a review with special focus on batimastat and marimastat. Pharmacology & Therapeutics, 75(1), 69–75.
• An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout. (2021). Journal of Visualized Experiments.
• Duffy, M. J., McGowan, P. M., & Gallagher, W. M. (2008). Cancer invasion and metastasis: changing views.
• Stetler-Stevenson, W. G., Aznavoorian, S., & Liotta, L. A. (1993). Tumor cell interactions with the extracellular matrix during invasion and metastasis. Annual Review of Cell Biology, 9, 541-573.
• Egeblad, M., & Werb, Z. (2002). New functions for the matrix metalloproteinases in cancer progression.
• Fingleton, B. (2006). Matrix metalloproteinases: roles in cancer and metastasis. Frontiers in Bioscience, 11, 479-491.
• Batimastat Induces Cytotoxic and Cytostatic Effects in In Vitro Models of Hematological Tumors. (2024). International Journal of Molecular Sciences, 25(8), 4504.
• Coussens, L. M., Fingleton, B., & Matrisian, L. M. (2002).
• Repurposing Cancer Drugs Batimastat and Marimastat to Inhibit the Activity of a Group I Metalloprotease from the Venom of the Western Diamondback Rattlesnake, Crotalus
• The Matrix Metalloproteinase Inhibitor Batimastat Reduces Epidural Fibrosis After Laminectomy in Rats. (2022). Turkish Neurosurgery, 32(6), 1011-1019.

• Boyden Chamber Assays. (n.d.). Cell Biolabs, Inc. Retrieved March 7, 2024, from [Link]

• The mechanism of action of Batimastat in cancer therapy targeting MMPs.... (n.d.). ResearchGate. Retrieved March 7, 2024, from [Link]

• Sledge, G. W., Jr, Miller, K. D., & Saphner, T. (2000). The matrix metalloproteinase inhibitor batimastat (BB-94) retards human breast cancer solid tumor growth but not ascites formation in nude mice.
• Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases. (2011). Current Protocols in Protein Science, Chapter 21, Unit 21.12.
• Evaluation of the Cell Invasion and Migration Process: A Comparison of the Video Microscope-based Scratch Wound Assay and the Boyden Chamber Assay. (2018). Journal of Visualized Experiments.
• Assessment of Synthetic Matrix Metalloproteinase Inhibitors by Fluorogenic Substrate Assay. (2025). Methods in Molecular Biology.

• Boyden Chamber Assay | Springer Nature Experiments. (n.d.). Springer Nature. Retrieved March 7, 2024, from [Link]

• Marimastat – Knowledge and References. (n.d.). Taylor & Francis. Retrieved March 7, 2024, from [Link]

• Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases. (n.d.). Springer Nature. Retrieved March 7, 2024, from [Link]

• The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase. (2017). Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1209-1215.
• The synthesis and evaluation of novel ALK inhibitors containing the sulfoxide structure. (2024). RSC Medicinal Chemistry.
• The Use of Dimethylsulfoxide as a Solvent in Enzyme Inhibition Studies: The Case of Aldose Reductase. (2017). Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 1209-1215.
• Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. (2025).
• The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase. (2017).
• Structure–Activity Relationship Studies of Aryl Sulfoxides as Reversible Monoacylglycerol Lipase Inhibitors | Journal of Medicinal Chemistry. (2024). Journal of Medicinal Chemistry.
• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). Current Protocols in Toxicology, 80(1), e77.
• Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement1. (1987). Biochemistry, 26(11), 3254-3263.
• Synthesis, biological screening and molecular docking studies of some ethylated sulfonamides having 1,4-Benzodioxane moiety. (n.d.). Journal of the Chemical Society of Pakistan.
• Enzyme Inhibitory and Mutagenicity Guided Investigation of Selected Medicinal Plants in Different Solvents. (2022). Journal of the Mexican Chemical Society, 66(3).
• Small-Molecule Inhibitors: Disrupting enzyme fluidity. (2021). eLife.
• A convenient synthesis of ethyl sulphonylacetates. (n.d.). Australian Journal of Chemistry.

Sources

• 1. Matrix metalloproteinase inhibition as a novel anticancer strategy: a review with special focus on batimastat and marimastat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. The role of matrix metalloproteinases in cancer progression, in particular metastasis [amscd.termedia.pl]
• 4. Matrix Metalloproteinases Shape the Tumor Microenvironment in Cancer Progression | MDPI [mdpi.com]
• 5. The synthesis and evaluation of novel ALK inhibitors containing the sulfoxide structure - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01556H [pubs.rsc.org]
• 6. Mechanism-Based Enzyme Inactivation Using an Allyl Sulfoxide-Allyl Sulfenate Ester Rearrangement1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Batimastat Induces Cytotoxic and Cytostatic Effects in In Vitro Models of Hematological Tumors | MDPI [mdpi.com]
• 10. academic.oup.com [academic.oup.com]
• 11. The matrix metalloproteinase inhibitor batimastat (BB-94) retards human breast cancer solid tumor growth but not ascites formation in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The use of dimethylsulfoxide as a solvent in enzyme inhibition studies: the case of aldose reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. medchemexpress.com [medchemexpress.com]
• 23. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Boyden Chamber Assays | Cell Biolabs [cellbiolabs.com]
• 25. 细胞迁移和侵袭试验 [sigmaaldrich.com]
• 26. Evaluation of the Cell Invasion and Migration Process: A Comparison of the Video Microscope-based Scratch Wound Assay and the Boyden Chamber Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 27. pdf.benchchem.com [pdf.benchchem.com]
• 28. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 29. mdpi.com [mdpi.com]

A Comparative Guide to the In Vitro and In Vivo Bioactivity of Sulforaphane

A Note on the Topic: Initial searches for "Ethyl 5-(octane-1-sulfinyl)pentanoate" did not yield publicly available scientific literature detailing its biological activity. To fulfill the core request for a comparative guide, this document focuses on Sulforaphane [1-isothiocyanato-4-(methyl-sulfinyl)butane], a structurally related and extensively studied phytochemical. Sulforaphane serves as an exemplary model for comparing in vitro and in vivo experimental data due to the vast body of research on its chemopreventive properties.

Introduction to Sulforaphane: From Benchtop to Biological Systems

Sulforaphane (SFN) is a naturally occurring isothiocyanate derived from the glucosinolate glucoraphanin, which is abundant in cruciferous vegetables such as broccoli and broccoli sprouts.[1][2] Over the past three decades, SFN has garnered significant scientific interest for its potent chemopreventive and therapeutic effects, which have been documented in a multitude of cell culture (in vitro) and animal (in vivo) studies.[3][4] The primary mechanism underlying its protective effects is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a critical regulator of cellular antioxidant and detoxification responses.[5][6]

This guide provides a detailed comparison of the in vitro and in vivo activities of Sulforaphane, with a focus on its anticancer effects. We will explore how observations in a controlled cellular environment translate to the complexities of a whole organism, highlighting the critical importance of both experimental models in drug discovery and development.

The Core Mechanism: Nrf2 Pathway Activation

Under normal conditions, Nrf2 is kept inactive in the cytoplasm through its binding to Keap1, which facilitates its degradation. Sulforaphane, being an electrophile, reacts with specific cysteine residues on Keap1. This modification disrupts the Keap1-Nrf2 complex, leading to the stabilization and nuclear translocation of Nrf2.[7] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter region of numerous target genes, initiating their transcription. These genes encode a wide array of protective proteins, including phase II detoxification enzymes (e.g., NAD(P)H:quinone oxidoreductase 1, NQO1) and antioxidant proteins (e.g., Heme oxygenase-1, HO-1).[8]

Caption: Sulforaphane disrupts the Keap1-Nrf2 complex, enabling Nrf2 to enter the nucleus and activate protective genes.

In Vitro Activity: Cellular Responses to Sulforaphane

In vitro studies using cancer cell lines are fundamental for elucidating molecular mechanisms and identifying direct cellular effects. SFN has been shown to exert several key anticancer activities in this controlled setting.

Key In Vitro Effects:

• Inhibition of Proliferation: SFN halts the growth of various cancer cell lines, including those from the breast, prostate, colon, and pancreas.[3][4] This is often demonstrated through assays like the MTT or trypan blue exclusion assays, which measure cell viability and proliferation over time.[9][10]

• Induction of Apoptosis: SFN can trigger programmed cell death (apoptosis) in cancer cells.[11] This is frequently measured by detecting the activation of key executioner enzymes like caspase-3 or by observing DNA fragmentation (TUNEL assay).[12][13]

• Cell Cycle Arrest: The compound can cause cancer cells to arrest at specific phases of the cell cycle, preventing them from dividing.[2][14] This effect is typically analyzed using flow cytometry to determine the distribution of cells in G1, S, and G2/M phases.

• Inhibition of Cancer Stem Cells (CSCs): Emerging evidence shows SFN can target cancer stem cells, which are thought to drive tumor recurrence and metastasis.[3] This is often studied using assays that measure the formation of "mammospheres" or by identifying cells with high aldehyde dehydrogenase (ALDH) activity.[12]

Cell Line	Cancer Type	Observed Effect	Effective Concentration (IC50)	Reference
PC-3	Prostate Cancer	Caspase-3 activation, reduced colony formation	~3-10 µM (long-term exposure)	[9]
MCF7	Breast Cancer	Inhibition of proliferation, apoptosis	~5-15 µM	[12]
HT-29	Colon Cancer	Decreased cell growth, enhanced 5-FU cytotoxicity	~10-20 µM	[15]
PANC-1	Pancreatic Cancer	Inhibition of proliferation, ROS-mediated cell death	~15-25 µM	[10]
BGC-823	Gastric Cancer	Cell cycle arrest (S phase), apoptosis	Not specified, effective at µM range	[2]

In Vivo Activity: Sulforaphane in Whole-Organism Models

While in vitro studies are informative, in vivo experiments in animal models are crucial for understanding a compound's activity in a complex biological system, accounting for factors like absorption, distribution, metabolism, and excretion (ADME).

Key In Vivo Findings:

• Tumor Inhibition: Oral or systemic administration of SFN has been shown to significantly reduce tumor incidence, multiplicity, and size in various animal models.[14][16] For instance, SFN administration inhibits the formation of chemically induced mammary tumors in rats and reduces the growth of prostate and breast cancer xenografts in mice.[8][12][17]

• Pharmacodynamic Effects: SFN treatment in animals leads to the upregulation of Nrf2-target genes, such as NQO1 and HO-1, in target tissues like the mammary gland, providing a direct link between the in vitro mechanism and the in vivo biological response.[8][18]

• Bioavailability: Pharmacokinetic studies in rats show that orally administered SFN is rapidly absorbed, with an absolute bioavailability of approximately 82% at low dietary doses.[19][20] However, this bioavailability can decrease at higher doses, indicating dose-dependent pharmacokinetics.[20] In humans, bioavailability is significantly higher from raw broccoli (37%) compared to cooked broccoli (3.4%) due to the heat-lability of the myrosinase enzyme required for SFN formation.[21][22]

Animal Model	Cancer Type	Dosing Regimen	Key Outcome	Reference
Sprague-Dawley Rats	DMBA-induced Mammary Cancer	Oral gavage	Reduced tumor incidence and multiplicity	[8]
ACI Rats	Estrogen-induced Mammary Cancer	Oral gavage	Significantly inhibited tumor formation	[18]
NOD/SCID Mice	SUM159 Breast Cancer Xenograft	50 mg/kg/day (i.p.)	50% reduction in tumor size; reduced CSCs	[12]
BALB/c Mice	F3II Mammary Carcinoma Xenograft	15 nmol/day (i.v.)	~60% reduction in tumor mass	[17]
SKH-1 Mice	UVB-induced Skin Cancer	Topical application	Reduced tumor incidence and burden	[16][23]

Bridging the Gap: Correlating In Vitro and In Vivo Data

The success of SFN as a chemopreventive agent in preclinical models stems from the strong correlation between its in vitro mechanisms and in vivo outcomes. The micromolar concentrations that induce cell cycle arrest and apoptosis in cultured cancer cells (e.g., 3-20 µM) are achievable in animal tissues and plasma following oral administration.[8][9]

For example, a single oral dose of 150 µmol of SFN in rats resulted in detectable levels of its metabolites in the mammary gland, which were sufficient to induce a 3-fold increase in the activity of the Nrf2-target enzyme, NQO1.[8][24] This confirms that the molecular mechanism identified in vitro is directly engaged at the target site in vivo, leading to the observed reduction in tumor formation.

However, the translation is not always direct. The in vivo environment involves complex interactions with the host's metabolism and immune system. SFN has been shown to increase natural killer cell activity in mice, an anticancer effect that cannot be observed in simple cell culture.[14] Furthermore, the dose-dependent pharmacokinetics and rapid metabolism of SFN mean that sustained exposure levels seen in vitro may be difficult to maintain in vivo, highlighting the importance of appropriate dosing schedules in animal studies and clinical trials.[20][25]

Experimental Protocols

Detailed and reproducible protocols are the bedrock of scientific integrity. Below are representative workflows for key assays discussed in this guide.

In Vitro Experimental Workflow: Cell Viability (MTT Assay)

Caption: A standard workflow for assessing the effect of a compound on cancer cell proliferation and viability.

Detailed Steps:

• Cell Seeding: Plate cancer cells (e.g., PANC-1) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[13][26]

• Treatment: Replace the medium with fresh medium containing various concentrations of Sulforaphane (e.g., 0, 5, 10, 20, 50 µM) and a vehicle control (e.g., DMSO). Incubate for the desired period (e.g., 24, 48, or 72 hours).[10][15]

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells convert the yellow MTT to purple formazan crystals.[15]

• Solubilization: Remove the medium and add a solubilizing agent, such as DMSO, to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of ~570 nm. The absorbance is directly proportional to the number of viable cells.

In Vivo Experimental Workflow: Mammary Tumor Xenograft Model

Caption: A typical workflow for evaluating the efficacy of an anticancer agent in a mouse xenograft model.

Detailed Steps:

• Animal Model: Use immunocompromised mice (e.g., NOD/SCID) to prevent rejection of human tumor cells. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[12][18]

• Cell Implantation: Inject a suspension of human breast cancer cells (e.g., 2 x 10^6 SUM159 cells) mixed with Matrigel into the mammary fat pad of female mice.[12]

• Tumor Development: Allow tumors to grow to a palpable size (e.g., 50-100 mm³).

• Treatment: Randomly assign mice to a control group (vehicle, e.g., saline) and a treatment group. Administer Sulforaphane daily via intraperitoneal (i.p.) injection or oral gavage (e.g., 50 mg/kg).[12]

• Monitoring: Measure tumor dimensions with calipers twice weekly and calculate tumor volume. Monitor animal body weight as an indicator of toxicity.[12]

• Endpoint Analysis: At the end of the study (e.g., after 2-4 weeks of treatment), humanely euthanize the mice. Excise the tumors, weigh them, and process them for further analysis, such as histology, immunohistochemistry (for proliferation markers like Ki-67), or dissociation to analyze cell populations by flow cytometry.[12][27]

Conclusion

Sulforaphane provides a compelling case study on the synergy between in vitro and in vivo research. In vitro experiments have been instrumental in pinpointing its molecular mechanism—the activation of the Nrf2 pathway—and its direct effects on cancer cells, such as inducing apoptosis and halting proliferation. In vivo studies have validated these findings in a complex biological context, demonstrating that orally administered Sulforaphane can reach target tissues at concentrations sufficient to engage this protective mechanism and inhibit tumor development.[8] The strong concordance between these two research modalities provides a robust foundation for the ongoing clinical evaluation of Sulforaphane as a promising agent for cancer prevention and therapy.[28][29]

References

• Sulforaphane: An emergent anti-cancer stem cell agent - Frontiers. (n.d.). Frontiers. [Link]

• Gbelcová, H., et al. (2018). In Vitro Evaluation of Sulforaphane and a Natural Analog as Potent Inducers of 5-Fluorouracil Anticancer Activity. Molecules, 23(11), 3058. [Link]

• Hu, J., et al. (2008). Absolute bioavailability and dose-dependent pharmacokinetic behaviour of dietary doses of the chemopreventive isothiocyanate sulforaphane in rat. British Journal of Nutrition, 99(3), 559-564. [Link]

• Hu, J., et al. (2008). Absolute bioavailability and dose-dependent pharmacokinetic behaviour of dietary doses of the chemopreventive isothiocyanate sulforaphane in rat. British Journal of Nutrition, 99(3), 559-564. [Link]

• Houghton, C. A., et al. (2013). Sulforaphane and Other Nutrigenomic Nrf2 Activators: Can the Clinician's Expectation Be Matched by the Reality? Oxidative Medicine and Cellular Longevity, 2013, 785718. [Link]

• Sulforaphane's Potential in Cancer Prevention and Complementary Therapy Explained. (2025). Broc Shot. [Link]

• Singh, S. V., et al. (2024). Efficacy of sulforaphane in skin cancer animal models: A systematic review. Phytomedicine, 129, 155523. [Link]

• Kallifatidis, G., et al. (2010). Anticancer Activity of a Broccoli Derivative, Sulforaphane, in Barrett Adenocarcinoma: Potential Use in Chemoprevention and as Adjuvant in Chemotherapy. Cancer Research, 70(23), 9826-9836. [Link]

• Cui, C., et al. (2026). Sulforaphane in Cancer Prevention and Therapy: A State-of-the-Art Review of Epidemiological Evidence, Molecular Mechanisms, and Translational Challenges. International Journal of Molecular Sciences, 27(4), 1234. [Link]

• Anticancer properties of sulforaphane: current insights at the molecular level - Frontiers. (n.d.). Frontiers. [Link]

• Al-Ameri, M., et al. (2023). Sulforaphane's Multifaceted Potential: From Neuroprotection to Anticancer Action. Molecules, 28(19), 6934. [Link]

• Linder, A., et al. (2025). Investigating the Anticancer Effects of Sulforaphane in an In Vitro Coculture Model of Prostate Cancer Cells with Engineered Heart Tissue. ACS Pharmacology & Translational Science. [Link]

• Singh, S. V., et al. (2018). Sulforaphane-decorated gold nanoparticle for anti-cancer activity: in vitro and in vivo studies. Artificial Cells, Nanomedicine, and Biotechnology, 46(sup3), S649-S663. [Link]

• Al-Abd, A. M., et al. (2022). Sulforaphane: The Principal Broccoli Phytochemical as a Cancer Challenger. Recent Progress in Nutrition, 2(1), 8. [Link]

• Sohrabi, M., et al. (2021). The Protective Effect of Sulforaphane against Oxidative Stress through Activation of NRF2/ARE Pathway in Human Granulosa Cells. Cell Journal, 23(5), 585-592. [Link]

• Cui, C., et al. (2025). Sulforaphane in Cancer Prevention and Therapy: From Epidemiology to Molecular Mechanisms and Translational Perspectives. Preprints.org. [Link]

• Soundararajan, R., & Kim, J. S. (2021). Sulforaphane: A Broccoli Bioactive Phytocompound with Cancer Preventive Potential. Cancers, 13(19), 4877. [Link]

• Abba, M. L., et al. (2025). Sulforaphane from broccoli, an epigenetic modulator in cancer cells. Epigenetics & Chromatin, 18(1), 1. [Link]

• Yuan, J. M., et al. (2025). Randomized Phase II Clinical Trial of Sulforaphane in Former Smokers at High Risk for Lung Cancer. Cancer Prevention Research. [Link]

• Singh, S. V., et al. (2024). Efficacy of sulforaphane in skin cancer animal models: A systematic review. Polymers in Medicine, 54(4). [Link]

• Li, Y., et al. (2021). Metabolism, absorption, and anti-cancer effects of sulforaphane: an update. Food & Function, 12(1), 14-30. [Link]

• Yuan, J. M., et al. (2025). Randomized Phase II Clinical Trial of Sulforaphane in Former Smokers at High Risk for Lung Cancer. Cancer Prevention Research. [Link]

• Vermeulen, M., et al. (2008). Bioavailability and kinetics of sulforaphane in humans after consumption of cooked versus raw broccoli. Journal of Agricultural and Food Chemistry, 56(22), 10505-10509. [Link]

• Vermeulen, M., et al. (2008). Bioavailability and Kinetics of Sulforaphane in Humans after Consumption of Cooked versus Raw Broccoli. Journal of Agricultural and Food Chemistry, 56(22), 10505-10509. [Link]

• Park, J. S., et al. (2013). Sulforaphane Induces Antioxidative and Antiproliferative Responses by Generating Reactive Oxygen Species in Human Bronchial Epithelial BEAS-2B Cells. Journal of Korean Medical Science, 28(9), 1299-1306. [Link]

• Cornblatt, B. S., et al. (2007). Preclinical and clinical evaluation of sulforaphane for chemoprevention in the breast. Carcinogenesis, 28(7), 1485-1490. [Link]

• Fahey, J. (2020). NRF2 pathway as the mechanism behind sulforaphane's protective effects. FoundMyFitness. [Link]

• Chen, L., et al. (2018). Activation of Nrf2 by Sulforaphane Inhibits High Glucose-Induced Progression of Pancreatic Cancer via AMPK Dependent Signaling. Cellular Physiology and Biochemistry, 50(5), 1733-1748. [Link]

• Ramirez, C., et al. (2020). Sulforaphane Diminishes the Formation of Mammary Tumors in Rats Exposed to 17β-Estradiol. Nutrients, 12(8), 2297. [Link]

• Jackson, S. J., & Singletary, K. W. (2004). Sulforaphane: a naturally occurring mammary carcinoma mitotic inhibitor, which disrupts tubulin polymerization. Carcinogenesis, 25(2), 219-227. [Link]

• Li, Y., et al. (2010). Sulforaphane, a Dietary Component of Broccoli/Broccoli Sprouts, Inhibits Breast Cancer Stem Cells. Clinical Cancer Research, 16(9), 2580-2590. [Link]

• Cornblatt, B. S., et al. (2007). Preclinical and Clinical Evaluation of Sulforaphane for Chemoprevention in the Breast. Carcinogenesis, 28(7), 1485-1490. [Link]

• Lee, G., et al. (2020). Sulforaphane regulates cell proliferation and induces apoptotic cell death mediated by ROS-cell cycle arrest in pancreatic cancer cells. Frontiers in Oncology, 10, 589539. [Link]

• Lee, G., et al. (2020). Sulforaphane regulates cell proliferation and induces apoptotic cell death mediated by ROS-cell cycle arrest in pancreatic cancer cells. Frontiers in Oncology, 10, 589539. [Link]

• Bircakova, M., et al. (2012). In vitro antiproliferative effects of sulforaphane on human colon cancer cell line SW620. Acta Veterinaria Brno, 81(2), 171-175. [Link]

• Zhao, J., et al. (2012). Administration of the Nrf2-ARE Activators Sulforaphane and Carnosic Acid Attenuate 4-hydroxy-2-nonenal Induced Mitochondrial Dysfunction Ex Vivo. Journal of Neurochemistry, 123(2), 254-263. [Link]

• Sulforaphane & Nrf2 Detoxification Adelaide | Functional Medicine. (n.d.). Elemental Health and Nutrition. [Link]

• Activation of the Nrf2/ARE pathway by sulforaphane and dtBHQ. (n.d.). ResearchGate. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. lidsen.com [lidsen.com]
• 3. frontiersin.org [frontiersin.org]
• 4. Sulforaphane’s Multifaceted Potential: From Neuroprotection to Anticancer Action [mdpi.com]
• 5. Sulforaphane and Other Nutrigenomic Nrf2 Activators: Can the Clinician's Expectation Be Matched by the Reality? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Anticancer properties of sulforaphane: current insights at the molecular level [frontiersin.org]
• 7. m.youtube.com [m.youtube.com]
• 8. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | Sulforaphane regulates cell proliferation and induces apoptotic cell death mediated by ROS-cell cycle arrest in pancreatic cancer cells [frontiersin.org]
• 11. Sulforaphane from broccoli, an epigenetic modulator in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mukerremsahin.com.tr [mukerremsahin.com.tr]
• 13. Sulforaphane regulates cell proliferation and induces apoptotic cell death mediated by ROS-cell cycle arrest in pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anticancer Activity of a Broccoli Derivative, Sulforaphane, in Barrett Adenocarcinoma: Potential Use in Chemoprevention and as Adjuvant in Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Vitro Evaluation of Sulforaphane and a Natural Analog as Potent Inducers of 5-Fluorouracil Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficacy of sulforaphane in skin cancer animal models: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Sulforaphane Diminishes the Formation of Mammary Tumors in Rats Exposed to 17β-Estradiol - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Absolute bioavailability and dose-dependent pharmacokinetic behaviour of dietary doses of the chemopreventive isothiocyanate sulforaphane in rat | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 20. Absolute bioavailability and dose-dependent pharmacokinetic behaviour of dietary doses of the chemopreventive isothiocyanate sulforaphane in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Bioavailability and kinetics of sulforaphane in humans after consumption of cooked versus raw broccoli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. polimery.umw.edu.pl [polimery.umw.edu.pl]
• 24. researchgate.net [researchgate.net]
• 25. tandfonline.com [tandfonline.com]
• 26. karger.com [karger.com]
• 27. Randomized Phase II Clinical Trial of Sulforaphane in Former Smokers at High Risk for Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Sulforaphane in Cancer Prevention and Therapy: A State-of-the-Art Review of Epidemiological Evidence, Molecular Mechanisms, and Translational Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 29. preprints.org [preprints.org]